2-Biphenyl-3-ylmethyl-piperazine

Core Science & Biosynthesis

A Comprehensive Technical Guide to C2-Substituted Piperazine Scaffolds in Modern Medicinal Chemistry

Abstract: The piperazine ring is a quintessential privileged scaffold in medicinal chemistry, forming the core of numerous blockbuster drugs.[1][2] While traditional drug design has overwhelmingly focused on N1- and N4-substitution, the exploration of carbon-substituted piperazines, particularly at the C2 position, represents a significant and underexplored frontier for expanding chemical space.[3] Substitution at the C2 position introduces a stereocenter, providing a three-dimensional vector for probing molecular interactions and fine-tuning pharmacological profiles. This guide offers an in-depth technical overview of C2-substituted piperazine scaffolds for researchers, scientists, and drug development professionals. It covers advanced synthetic strategies for accessing these chiral building blocks, explores their diverse applications across major therapeutic areas, and provides expert insights into the causality behind experimental choices, ensuring a robust foundation for innovation in drug discovery.

The Strategic Value of C2-Substitution: Moving Beyond the Nitrogen Atoms

The piperazine moiety's prevalence in pharmaceuticals is due to its unique physicochemical properties. The two nitrogen atoms at positions 1 and 4 provide conformational flexibility, act as hydrogen bond acceptors, and can be protonated at physiological pH, which often enhances aqueous solubility and bioavailability.[2][4][5][6] However, an analysis of approved drugs reveals that approximately 80-83% of piperazine-containing drugs are substituted only at the nitrogen positions.[1][3][7] This leaves the carbon atoms of the ring as a largely untapped source of structural diversity.

1.1 Impact on Physicochemical and Pharmacological Properties

Introducing a substituent at the C2 position has profound implications for a molecule's properties:

• Introduction of Chirality: C2-substitution creates a chiral center, allowing for stereospecific interactions with biological targets. Since enantiomers of a drug can have different pharmacological and toxicological profiles, the ability to synthesize stereochemically pure C2-substituted piperazines is critical.

• Conformational Restriction: A C2-substituent can influence the equilibrium between chair and boat conformations of the piperazine ring, potentially locking the molecule into a bioactive conformation that enhances target affinity.[5][8]

• Vectorial Exit Point: The C2-substituent provides a new vector for chemical modification, allowing medicinal chemists to explore interactions with previously unaddressed regions of a target's binding pocket.

• Modulation of pKa: Substitution on the carbon backbone can subtly influence the basicity of the nitrogen atoms, thereby fine-tuning the molecule's pKa and its absorption, distribution, metabolism, and excretion (ADME) profile.[5][9]

The strategic placement of substituents on the carbon framework of the piperazine ring is a key strategy for moving beyond the well-trodden path of N-substitution and unlocking new therapeutic potential.[10]

Synthetic Strategies for Enantiomerically Pure C2-Substituted Piperazines

The primary challenge in working with C2-substituted piperazines is controlling the stereochemistry at the newly formed chiral center. Several robust strategies have been developed to address this challenge.

2.1 Asymmetric Synthesis: The Gold Standard

Asymmetric synthesis, which creates the desired enantiomer directly, is the most efficient and preferred approach.

• Catalytic Asymmetric Approaches: These methods employ a chiral catalyst to induce enantioselectivity. Examples include catalytic asymmetric hydroamination and transfer hydrogenation reactions, which can provide access to enantiomerically enriched piperazines.

• Chiral Auxiliary-Based Methods: A chiral auxiliary is temporarily attached to the substrate to direct a stereoselective reaction. After the desired transformation, the auxiliary is removed. This is a reliable but often less atom-economical approach.

• Substrate-Controlled Diastereoselective Reactions: In this strategy, a chiral starting material, such as an amino acid, is used to build the piperazine ring. The inherent chirality of the starting material directs the stereochemical outcome of subsequent reactions. For example, the cyclization of dipeptides derived from chiral amino acids can yield chiral diketopiperazines, which can then be reduced to the corresponding C2-substituted piperazines.

2.2 Chiral Pool Synthesis

This approach utilizes readily available, inexpensive, and enantiomerically pure natural products, such as amino acids or carbohydrates, as starting materials. For instance, (2S)-piperazine-2-carboxylic acid is a commercially available building block that can be elaborated into a variety of differentially protected 2-(hydroxymethyl)piperazines.

2.3 Modern C-H Functionalization

Recent advances in photoredox and transition-metal catalysis have enabled the direct functionalization of C-H bonds on the piperazine ring.[1][7][11] These methods offer novel and efficient routes to C2-substituted piperazines that were previously difficult to access.[7][10] For example, photoredox-mediated protocols allow for the introduction of aryl, vinyl, and other groups at the C2 position under mild conditions.[1][7]

Featured Experimental Protocol: Asymmetric Synthesis of (R)-2-Methylpiperazine

This protocol is a representative example of an asymmetric synthesis starting from a chiral precursor.

Objective: To synthesize enantiomerically pure (R)-2-methylpiperazine.

Materials:

• (R)-Alaninol

• Di-tert-butyl dicarbonate (Boc2O)

• p-Toluenesulfonyl chloride (TsCl)

• Sodium hydride (NaH)

• N-Cbz-aminoacetaldehyde

• Sodium triacetoxyborohydride (STAB)

• Trifluoroacetic acid (TFA)

• Lithium aluminum hydride (LAH)

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Step-by-Step Methodology:

• Protection of (R)-Alaninol:

  • Dissolve (R)-alaninol in DCM and cool to 0 °C.

  • Add Boc2O and triethylamine and stir at room temperature overnight.

  • Work up the reaction by washing with water and brine, then dry the organic layer over MgSO4, filter, and concentrate to obtain N-Boc-(R)-alaninol.

• Sulfonylation of the Hydroxyl Group:

  • Dissolve N-Boc-(R)-alaninol in THF and cool to 0 °C.

  • Add NaH portion-wise, followed by TsCl.

  • Stir at room temperature for 4 hours.

  • Quench the reaction with water and extract with ethyl acetate.

  • Dry the organic layer over MgSO4, filter, and concentrate to yield the tosylated intermediate.

• Reductive Amination and Cyclization:

  • Dissolve the tosylated intermediate and N-Cbz-aminoacetaldehyde in DCM.

  • Add STAB and stir at room temperature for 12 hours.

  • Work up the reaction to obtain the protected, cyclized piperazine precursor.

• Deprotection and Reduction:

  • Treat the precursor with TFA in DCM to remove the Boc group.

  • Neutralize with NaHCO3.

  • Reduce the Cbz group and the amide functionality using LAH in THF.

  • Carefully quench the reaction with water and NaOH.

  • Filter the aluminum salts and concentrate the filtrate.

  • Purify by distillation or chromatography to obtain (R)-2-methylpiperazine.

Self-Validation: Each step should be monitored by Thin Layer Chromatography (TLC). The identity and purity of the final product should be confirmed by NMR spectroscopy, mass spectrometry, and chiral HPLC to determine the enantiomeric excess.

Medicinal Chemistry Applications of C2-Substituted Piperazines

The introduction of a C2-substituent has enabled the development of novel drug candidates across a wide range of therapeutic areas.

Central Nervous System (CNS) Disorders

The piperazine scaffold is a common feature in CNS-active drugs due to its ability to interact with neurotransmitter receptors and often cross the blood-brain barrier.[2][12][13] C2-substitution allows for fine-tuning of receptor selectivity and potency.

• Antipsychotics and Antidepressants: Many piperazine derivatives modulate serotonin and dopamine receptors.[2] The precise orientation of substituents, governed by the stereochemistry at C2, can significantly impact the affinity for different receptor subtypes.

• Alzheimer's Disease: Novel piperazine derivatives are being investigated as selective activators of TRPC6, a transient receptor potential channel, to restore synaptic function in Alzheimer's disease models.[12]

Oncology

The piperazine ring is a key component of many kinase inhibitors used in cancer therapy.[2][13]

• Kinase Inhibitors: The piperazine moiety often acts as a linker that correctly positions other functional groups within the ATP-binding pocket of a kinase.[2] A C2-substituent can provide an additional point of interaction, enhancing potency and selectivity. For example, novel piperazine-containing benzofuran derivatives have been designed as potent type II CDK2 inhibitors.[14] The table below shows the inhibitory activity of some of these compounds.

Compound	C2-Substituent Moiety	CDK2 IC50 (nM)[14]
9h	Substituted Benzofuran	40.91
11d	Substituted Benzofuran	41.70
11e	Substituted Benzofuran	46.88
13c	Substituted Benzofuran	52.63
Staurosporine (Control)	N/A	56.76

As shown in the table, several C2-substituted piperazine derivatives exhibit potent inhibition of CDK2, with IC50 values superior to the reference compound, staurosporine.

Infectious Diseases

Piperazine derivatives have demonstrated a broad spectrum of activity against various pathogens.[3][4][5]

• Antibacterial Agents: The piperazine ring is a component of some fluoroquinolone antibiotics. Modifications at the C2 position can alter the spectrum of activity and overcome resistance mechanisms.

• Antiviral Agents: C2-substituted piperazines have been explored as inhibitors of viral entry and replication. For instance, they are key components in some HIV-1 entry inhibitors.[2]

Visualization of a General Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis and evaluation of novel C2-substituted piperazine derivatives.

Caption: A typical workflow for the discovery of C2-substituted piperazine drug candidates.

Future Perspectives and Challenges

The field of C2-substituted piperazines is poised for significant growth, driven by advances in synthetic chemistry and a deeper understanding of their therapeutic potential.

4.1 Emerging Synthetic Methodologies

The continued development of catalytic C-H functionalization and flow chemistry techniques will provide more efficient and scalable access to a wider array of C2-substituted piperazines.[7][15] These methods will enable the rapid generation of compound libraries for high-throughput screening.

4.2 New Therapeutic Targets

As our understanding of disease biology grows, new therapeutic targets will emerge. The versatility of the C2-substituted piperazine scaffold makes it an ideal starting point for designing novel ligands for these targets, including challenging ones like protein-protein interactions and epigenetic modulators.

4.3 Overcoming Challenges

Despite the promise, challenges remain. The synthesis of complex, stereochemically defined piperazines can be lengthy and costly. Furthermore, optimizing the ADME properties of these often basic and flexible molecules requires careful multiparameter optimization. The integration of computational tools, such as AI and machine learning, will be crucial for predicting the properties of virtual compounds and prioritizing synthetic efforts.[5]

Conclusion

C2-substituted piperazines represent a significant and underexplored area of chemical space with immense potential for drug discovery. By moving beyond traditional N-substitution and embracing the stereochemical complexity offered by C2-functionalization, medicinal chemists can develop novel therapeutics with improved potency, selectivity, and pharmacokinetic profiles. The continued innovation in asymmetric synthesis and a deeper exploration of their structure-activity relationships will undoubtedly lead to the discovery of the next generation of piperazine-based medicines.

References

• Magriotis, P. A. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. RSC Medicinal Chemistry. [Link]

• Magriotis, P. A. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. RSC Publishing. [Link]

• Durand, C., & Szostak, M. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. MDPI. [Link]

• Magriotis, P. A. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. PMC. [Link]

• Gao, D., Penno, C., & Wünsch, B. (2020). Pharmacologically active compounds containing a piperazine ring. ResearchGate. [Link]

• Durand, C., & Szostak, M. (2021). Synthesis of Piperazines by C-H Functionalization. Encyclopedia.pub. [Link]

• Durand, C., & Szostak, M. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. ResearchGate. [Link]

• Al-Ostoot, F. H., Al-Tamimi, A.-M. M., & Al-Ghorbani, M. (2021). Piperazine skeleton in the structural modification of natural products: a review. Taylor & Francis Online. [Link]

• Various Authors. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library. [Link]

• Durand, C., & Szostak, M. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H 2 Functionalization. NSF PAR. [Link]

• Various Authors. (2026). The structure‐activity relationship of anticancer activity piperazine derivatives. ResearchGate. [Link]

• Gerasimova, M., et al. (2024). Discovery of a novel piperazine derivative, cmp2: a selective TRPC6 activator suitable for treatment of synaptic deficiency in Alzheimer's disease hippocampal neurons. PMC. [Link]

• Kumar, A., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Bentham Science. [Link]

• Van Brabandt, W., Vanwalleghem, M., D'hooghe, M., & De Kimpe, N. (2006). Asymmetric Synthesis of 1-(2- and 3-Haloalkyl)azetidin-2-ones as Precursors for Novel Piperazine, Morpholine, and 1,4-Diazepane Annulated Beta-Lactams. Organic Chemistry Portal. [Link]

• Kumar, A., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. PubMed. [Link]

• Liu, B., et al. (2005). Asymmetric Synthesis of 2,6-Methylated Piperazines. The Journal of Organic Chemistry. [Link]

• Various Authors. (2024). Examples of kinase inhibitors containing a piperazine ring and used as anti-breast cancer drugs. ResearchGate. [Link]

• Various Authors. (2007). A Practical Synthesis of Differentially Protected 2-(Hydroxymethyl)piperazines. Figshare. [Link]

• Various Authors. (2024). In Silico Design of Novel Piperazine-Based mTORC1 Inhibitors Through DFT, QSAR and ADME Investigations. MDPI. [Link]

• Stead, D., et al. (2015). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation-Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. ResearchGate. [Link]

• Various Authors. (2025). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ResearchGate. [Link]

• Singhal, P. K., et al. (2024). Design, Synthesis, and Pharmacological Evaluation of Piperazine- Hydrazide Derivatives as Potential CNS-Active Antidepressants. Cuestiones de Fisioterapia. [Link]

• Ahmed, M. F., et al. (2022). Identification of 3-(piperazinylmethyl)benzofuran derivatives as novel type II CDK2 inhibitors: design, synthesis, biological evaluation, and in silico insights. PMC. [Link]

• Ahmed, M. F., et al. (2020). Novel piperazine–chalcone hybrids and related pyrazoline analogues targeting VEGFR-2 kinase; design, synthesis, molecular docking studies, and anticancer evaluation. ResearchGate. [Link]

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Technical Guide: (R)- and (S)-2-(Biphenyl-3-ylmethyl)piperazine Chiral Building Blocks

[1]

Part 1: Executive Technical Summary

Molecule: 2-(Biphenyl-3-ylmethyl)piperazine Chirality: (R)- and (S)-enantiomers Role: High-value pharmacophore scaffold and chiral building block.[1]

The 2-(biphenyl-3-ylmethyl)piperazine scaffold represents a privileged structural motif in medicinal chemistry, distinct from its more common N-substituted analogs.[1] Unlike flexible N-benzyl piperazines, this C2-substituted scaffold introduces a fixed stereogenic center directly on the piperazine ring.[1] This restricts conformational freedom, allowing for precise vectorization of the bulky biphenyl group into hydrophobic pockets (e.g., GPCR orthosteric sites or kinase allosteric pockets) while maintaining the basicity and hydrogen-bonding capability of the secondary amines.[1]

This guide details the synthesis, characterization, and application of these enantiopure building blocks, focusing on a robust chiral pool synthesis strategy that ensures high enantiomeric excess (ee >98%).

Part 2: Structural Analysis & Pharmacophore Properties[1]

The "C2-Substitution" Advantage

In drug design, placing the biphenyl-methyl group at the C2 position (carbon) rather than N1 or N4 creates a "chiral handle."[1]

• Conformational Locking: The C2 substituent forces the piperazine ring into a preferred chair conformation, reducing the entropic penalty upon binding to a protein target.[1]

• Vector Control: The biphenyl group is projected at a specific angle relative to the nitrogen lone pairs. In the (S)-enantiomer, the group typically occupies the equatorial position to minimize 1,3-diaxial strain, directing the hydrophobic bulk away from the polar amine core.[1]

Pharmacophore Mapping

• Biphenyl Moiety: Targets deep hydrophobic pockets (e.g., the orthosteric binding site of 5-HT7 receptors or the selectivity pocket of certain kinases).[1] The 3-position linkage provides a "kinked" geometry often superior to linear 4-biphenyl analogs for fitting into curved active sites.[1]

• Piperazine Core: Acts as a secondary amine proton acceptor/donor, often forming salt bridges with Aspartate or Glutamate residues in receptor helices (e.g., Asp3.32 in aminergic GPCRs).[1]

Part 3: Strategic Synthesis (Self-Validating Protocol)

While resolution of racemates is possible, it is inefficient for high-value scaffolds.[1] The authoritative route described here utilizes the Chiral Pool methodology , starting from enantiopure amino acids.[1] This method is self-validating: the stereochemistry of the starting material dictates the product, minimizing the need for complex chiral separations.[1]

Retrosynthetic Analysis

The target molecule is disconnected to 3-(biphenyl-3-yl)alanine . Since this amino acid is not standard, it is generated via a Suzuki-Miyaura coupling on a protected 3-iodo-phenylalanine, followed by cyclization.[1]

Visual Workflow (Graphviz)

Figure 1: Stereoselective synthesis pathway for the (S)-enantiomer.[1] The (R)-enantiomer follows the identical path starting from D-Phenylalanine derivatives.[1]

Detailed Experimental Protocol

Target: (S)-2-(Biphenyl-3-ylmethyl)piperazine dihydrochloride[1]

Phase 1: Ligand Synthesis (Suzuki Coupling)

• Reagents: N-Boc-3-iodo-L-phenylalanine (1.0 eq), Phenylboronic acid (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), K₂CO₃ (3.0 eq).[1]

• Solvent: 1,4-Dioxane / Water (4:1).

• Procedure: Degas solvents with N₂ for 30 mins. Combine reagents and heat to 90°C for 12 hours.

• Validation: Monitor by TLC (disappearance of iodide). Workup with EtOAc/1N HCl.

• Result: N-Boc-3-(biphenyl-3-yl)-L-alanine.

Phase 2: Formation of the Diketopiperazine[1]

• Activation: Dissolve the biphenyl-alanine (1.0 eq) in DMF. Add HATU (1.1 eq) and DIPEA (2.0 eq).

• Coupling: Add Glycine methyl ester hydrochloride (1.1 eq). Stir at RT for 4h.

• Deprotection/Cyclization: Treat the resulting dipeptide with 20% TFA/DCM to remove Boc. Evaporate. Redissolve in sec-butanol/toluene (1:1) and reflux (110°C) for 16h with a catalytic amount of acetic acid.

• Mechanism: The free amine attacks the methyl ester intramolecularly, forming the 6-membered diketopiperazine ring.[1]

• Isolation: Filter the precipitated solid (diketopiperazine is often insoluble in ether).

Phase 3: Reduction to Piperazine[1]

• Reagent: LiAlH₄ (4.0 eq) or BH₃·THF (6.0 eq).

• Conditions: Suspend diketopiperazine in anhydrous THF. Add reducing agent slowly at 0°C. Reflux for 24h.

• Quench: Fieser workup (Water, 15% NaOH, Water) to precipitate aluminum salts.

• Purification: The crude oil is dissolved in EtOH and treated with concentrated HCl to generate the dihydrochloride salt. Recrystallize from EtOH/Et₂O.

Part 4: Quality Control & Characterization

Trustworthiness in chiral chemistry relies on proving the enantiomeric excess (ee).

Test	Method	Acceptance Criteria	Purpose
Purity (Chemical)	HPLC-UV (254 nm)	> 98.0%	Ensure no linear intermediates remain.
Chiral Purity	Chiral HPLC (Chiralpak AD-H)	> 98% ee	Verify no racemization occurred during the high-temp cyclization.
Identity	1H NMR (DMSO-d6)	Conforms	Confirm the "Biphenyl-3-yl" signals (multiplet 7.3-7.8 ppm) and Piperazine ring protons (2.8-3.2 ppm).[1]
Structure	HRMS (ESI+)	[M+H]+ calc. match	Confirm molecular formula.

Critical Control Point: The cyclization step (Phase 2) can cause partial racemization if the pH is too high. Always verify ee% before proceeding to biological assays.

Part 5: Applications in Drug Discovery[2][3]

5-HT7 Receptor Antagonism

Research indicates that aryl-piperazines are privileged scaffolds for Serotonin (5-HT) receptors. The 2-(biphenyl-3-ylmethyl) group is a bioisostere for the N-biaryl groups found in potent 5-HT7 antagonists like SB-269970.[1]

• Mechanism: The protonated piperazine nitrogen binds to Asp3.32. The biphenyl tail extends into a deep hydrophobic crevice (often termed the "selectivity pocket") formed by transmembrane helices TM3 and TM5.

• Advantage: The C2-chiral center allows the drug designer to probe the shape of this pocket.[1] Often, one enantiomer (e.g., S) will show >100-fold higher affinity than the other, mapping the steric boundaries of the receptor.[1]

Kinase Inhibitors (Type II)

In kinase drug discovery, the "DFG-out" conformation creates a hydrophobic allosteric pocket.[1]

• Design: The piperazine amine can bind to the hinge region or solvent front, while the biphenyl group extends into the allosteric back-pocket, mimicking the hydrophobic interactions of Type II inhibitors (like Imatinib's hydrophobic tail).[1]

Interaction Logic Diagram

Figure 2: Pharmacophore interaction logic.[1] The C2-chiral center is the control unit that orients the lipophilic payload.[1]

References

• Kim, J., et al. (2013).[2] "Aryl Biphenyl-3-ylmethylpiperazines as 5-HT7 Receptor Antagonists." Bioorganic & Medicinal Chemistry, 21(9), 2568-2576.[1][3]

  • Context: Establishes the biological relevance of the biphenyl-piperazine scaffold in GPCR targeting.

• Rossiter, S., et al. (2005). "Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines." Organic & Biomolecular Chemistry, 3, 2883-2887.[1]

  • Context: Provides the foundational "Self-Validating" synthetic methodology (amino acid to piperazine) adopted in Part 3.

• Boughaleb, A., et al. (2022). "Discovery of Benzylpiperazine Derivatives as CNS-Penetrant HDAC6 Inhibitors." ACS Medicinal Chemistry Letters, 13(7), 1133–1141.[1]

  • Context: Demonstrates the utility of the benzyl-piperazine scaffold in crossing the Blood-Brain Barrier (CNS penetration).[4]

• Shaikh, A., et al. (2023).[5] "Synthesis and Biological Evaluation of Piperazine Derivatives." NeuroQuantology, 21(7), 1109-1117.[1][5]

  • Context: General handling and characteriz

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The Biphenyl-Piperazine Scaffold: A Technical Guide to Multitarget Modulation in Neuropsychiatry

Executive Summary

This technical guide analyzes the therapeutic utility of biphenyl-piperazine derivatives , a privileged scaffold in modern neuroscience drug discovery. Unlike traditional "magic bullet" ligands, these derivatives exemplify the "magic shotgun" approach (polypharmacology), offering tunable selectivity between Serotonin 5-HT7 and Dopamine D3 receptors. This document details the structural logic, synthesis protocols, and signaling mechanisms required to leverage this scaffold for treating cognitive deficits, neuropathic pain, and neuropsychiatric disorders.

Part 1: Molecular Pharmacology & Signaling Mechanics

The biphenyl-piperazine core derives its potency from a specific structural feature: the biphenyl moiety acts as a bulky lipophilic anchor that occupies secondary hydrophobic pockets in GPCRs, distinct from the orthosteric binding site occupied by simple phenylpiperazines.

The Primary Target: 5-HT7 Receptor

The 5-HT7 receptor is a Gs-coupled GPCR. Agonism of this receptor, particularly by biphenyl-piperazine ligands like LP-211 , triggers a signaling cascade crucial for synaptic plasticity and excitability.

Mechanism of Action:

• Binding: The protonated nitrogen of the piperazine forms a salt bridge with Asp3.32 in the receptor. The biphenyl group engages in edge-to-face

  -stacking within the hydrophobic pocket.

• Transduction: Activation of

  stimulates Adenylyl Cyclase (AC).

• Effector: Increased cAMP levels activate Protein Kinase A (PKA) and Epac.

• Physiological Output: Modulation of Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels, regulating neuronal firing rates in the hippocampus and Anterior Cingulate Cortex (ACC).

Visualization of Signaling Pathways

The following diagram illustrates the divergent signaling of 5-HT7 activation by biphenyl-piperazines, highlighting the critical HCN channel modulation pathway.

Caption: Figure 1.[1][2] 5-HT7 signal transduction cascade activated by biphenyl-piperazine agonists, leading to HCN channel modulation and ERK-mediated plasticity.

Part 2: Structure-Activity Relationships (SAR)

The transition from a simple phenylpiperazine to a biphenyl-piperazine dramatically alters the pharmacological profile.

The "Biphenyl Effect"

• Phenylpiperazines (Monocyclic): often favor D2/D3 receptors (e.g., aripiprazole tail).

• Biphenyl-piperazines (Bicyclic): The addition of the second phenyl ring (often at the ortho position) introduces steric bulk that clashes with the tight D2 orthosteric site but fits the more permissive 5-HT7 or D3 secondary pockets.

Comparative Affinity Data

The table below summarizes how structural modifications shift affinity (Ki) and function.

Compound	Structure Core	5-HT7 Ki (nM)	D3 Ki (nM)	D2 Ki (nM)	Functional Profile
LP-211	N-(long chain)-1-(biphenyl-2-yl)piperazine	0.58	>100	142	Agonist (Brain Penetrant)
RA-7	1-(Biphenyl-2-yl)piperazine (No linker)	< 10	N/A	Low	Antagonist
PG01037	N-(4-butyl)-1-(2,3-dichlorophenyl)piperazine	>1000	0.70	~100	D3 Antagonist (High Selectivity)
Aripiprazole	1-(2,3-dichlorophenyl)piperazine tail	Low	High	High	Partial Agonist (D2/5-HT1A)

Key Insight: The ortho-biphenyl attachment (as seen in LP-211) is the critical determinant for high 5-HT7 affinity and selectivity over D2.

Part 3: Chemical Synthesis Protocol

To synthesize the core 1-(biphenyl-2-yl)piperazine scaffold, the Buchwald-Hartwig Amination is the gold standard. It allows for the coupling of sterically hindered aryl halides (the biphenyl) with piperazine under mild conditions.

Experimental Workflow: Palladium-Catalyzed Cross-Coupling

Reagents:

• Substrate: 2-Bromobiphenyl (1.0 equiv)

• Amine: Piperazine (anhydrous, 1.2–1.5 equiv)

• Catalyst:

  (Tris(dibenzylideneacetone)dipalladium(0), 1-2 mol%)

• Ligand: BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl, 2-4 mol%)

• Base:

  (Sodium tert-butoxide, 1.4 equiv)[3]

• Solvent: Toluene (Anhydrous, degassed)

Step-by-Step Protocol:

• Inert Atmosphere Prep: Flame-dry a Schlenk flask and purge with Argon for 15 minutes.

• Catalyst Loading: Add

  , BINAP, and to the flask under Argon flow.

• Solvent Addition: Add anhydrous Toluene via syringe. Stir at room temperature for 10 minutes to pre-form the active Pd-Ligand complex (solution typically turns orange/red).

• Substrate Addition: Add 2-Bromobiphenyl and Piperazine.

• Reaction: Heat the mixture to 80–100°C for 12–18 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

• Workup: Cool to RT. Filter through a celite pad to remove Palladium black. Wash with EtOAc.

• Purification: Concentrate filtrate. Purify via flash column chromatography (Silica gel). Note: The product is a secondary amine; use 1% Triethylamine in the eluent to prevent streaking.

Synthesis Logic Diagram

Caption: Figure 2. Buchwald-Hartwig amination workflow for constructing the sterically hindered biphenyl-piperazine core.

Part 4: Therapeutic Applications & Future Directions[4]

Neuropathic Pain & The ACC

Research indicates that LP-211 reduces the affective component of pain (the "unpleasantness") rather than just the sensation.

• Mechanism: Activation of 5-HT7 in the Anterior Cingulate Cortex (ACC) increases HCN channel conductance (

  ).

• Result: This dampens the hyperexcitability of pyramidal neurons associated with chronic pain states.

Cognitive Enhancement

Biphenyl-piperazines have shown efficacy in reversing cognitive deficits in models of schizophrenia and circadian disruption.

• Protocol: Chronic administration (0.25–0.50 mg/kg i.p.) in rodents improves novel object recognition.[4]

• Pathway: Modulation of hippocampal synaptic plasticity via the cAMP-PKA-ERK pathway (see Figure 1).

Biased Agonism (Functional Selectivity)

Future drug development focuses on biased ligands that preferentially activate Gs signaling over

-arrestin recruitment. This is crucial for maintaining receptor surface density and preventing rapid tolerance (tachyphylaxis) during chronic treatment. Biphenyl derivatives with specific linker rigidities are currently being screened to optimize this "G-protein bias."

References

• Leopoldo, M., et al. (2011). Structure-activity relationship study on N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4-aryl-1-piperazinealkylamides, a new class of 5-HT7 receptor agents. Journal of Medicinal Chemistry.

• Hedlund, P.B., et al. (2010). LP-211 is a brain penetrant selective agonist for the serotonin 5-HT7 receptor.[4][5][6] Neuroscience Letters.

• Santello, M., & Nevian, T. (2015). Dysfunction of cortical dendritic integration in neuropathic pain reversed by serotonergic neuromodulation. Neuron.[7][8]

• Kikuchi, C., et al. (2002). SAR exploration of the 5-HT7 receptor antagonist: discovery of the biphenyl-piperazine scaffold. Bioorganic & Medicinal Chemistry Letters.

• Newman, A.H., et al. (2012). Dopamine D3 receptor partial agonists and antagonists as potential therapeutics for substance abuse disorders. Journal of Medicinal Chemistry.

Sources

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• 2. The arylpiperazine derivatives N-(4-cyanophenylmethyl)-4-(2-diphenyl)-1-piperazinehexanamide and N-benzyl-4-(2-diphenyl)-1-piperazinehexanamide exert a long-lasting inhibition of human serotonin 5-HT7 receptor binding and cAMP signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Differential responses to acute administration of a new 5-HT7-R agonist as a function of adolescent pre-treatment: phMRI and immuno-histochemical study [frontiersin.org]
• 7. Derivatives of Piperazines as Potential Therapeutic Agents for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Identification of 2-Biphenyl-3-ylmethyl-piperazine as a 5-HT7 ligand core

Whitepaper: Identification and Optimization of the 2-Biphenyl-3-ylmethyl-piperazine Core as a Selective 5-HT7 Receptor Ligand

Executive Summary

The serotonin 7 (5-HT7) receptor, the most recently cloned member of the serotonin receptor family, is a Gs-protein-coupled receptor (GPCR) that has emerged as a highly promising therapeutic target for the management of depression, circadian rhythm disorders, and neuropathic pain[1][2]. While compounds like SB-269970 and AS-19 have served as standard pharmacological tools (antagonist and agonist, respectively), the clinical translation of 5-HT7 modulators requires novel scaffolds with superior selectivity profiles over other serotonergic and dopaminergic receptors.

This technical guide explores the rational design, structural causality, and experimental validation of the aryl biphenyl-3-ylmethyl-piperazine core. By systematically optimizing this scaffold, researchers have successfully identified potent 5-HT7 antagonists—most notably Compound 28 (1-([2'-methoxy-(1,1'-biphenyl)-3-yl]methyl)-4-(2-methoxyphenyl)piperazine)—which exhibits exceptional binding affinity and functional antagonism[1][3].

Structural Causality & Rational Design (SAR)

The historical starting point for many serotonergic ligands is the 1-arylpiperazine motif, known to bind various 5-HT receptor subtypes with moderate affinity[4]. However, achieving high selectivity for the 5-HT7 receptor necessitates exploiting specific topological features of its binding pocket.

Why the Biphenyl-3-ylmethyl-piperazine Core?

• Lipophilic Expansion: The 5-HT7 receptor binding site contains two distinct hydrophobic pockets (HPP1 and HPP2)[2]. Expanding the standard arylpiperazine to a biphenyl system allows the distal phenyl ring to project deeply into these hydrophobic domains, significantly enhancing the binding free energy.

• Meta-Substitution (3-ylmethyl): Positioning the piperazine-methyl linker at the 3-position (meta) of the proximal biphenyl ring provides the optimal vector for the molecule. It forces the distal phenyl ring into a perpendicular or twisted conformation that perfectly aligns with the HPP1 pocket, a geometry that ortho- or para-substitutions fail to achieve without steric clash.

• The Role of Methoxy Substituents: The addition of a 2-methoxyphenyl moiety on the piperazine ring is the critical functional switch for antagonism. Molecular docking reveals that this methoxy group anchors the piperazine nitrogen via hydrogen bonding to key aspartate residues (e.g., Asp3.32) while preventing the conformational shift in transmembrane helix 6 (TM6) required for G-protein activation[2][5]. A secondary methoxy group on the distal biphenyl ring (Compound 28) further locks the conformation, yielding a pKi of 7.83[2][3].

Quantitative SAR Profiling

The stepwise optimization of the core demonstrates the causality between substituent placement and receptor affinity.

Compound	Scaffold Modifications	5-HT7 Binding Affinity (pKi)	Functional Profile
Compound 6	Unsubstituted biphenyl-3-ylmethyl-piperazine	~ 6.50	Weak Antagonist
Compound 14	3-methyl substitution on biphenyl	7.10	Antagonist
Compound 20	2-methoxy on piperazinylphenyl	7.29	Antagonist
Compound 28	2'-methoxy (biphenyl) + 2-methoxy (piperazine)	7.83	Potent Antagonist
SB-269970	Reference standard	8.20	Antagonist

Data synthesized from structure-activity relationship studies on aryl biphenyl-3-ylmethylpiperazines[2][6].

Mechanistic Pathway Visualization

To understand the functional consequence of Compound 28 binding, we must map the 5-HT7 signaling cascade. The 5-HT7 receptor is coupled to the stimulatory G-protein (Gαs). Activation leads to adenylate cyclase stimulation, raising intracellular cAMP levels. Antagonists based on the biphenyl-3-ylmethyl-piperazine core competitively block this cascade.

5-HT7 receptor Gs-coupled signaling pathway and the inhibitory role of biphenyl-piperazine antagonists.

Experimental Methodologies: A Self-Validating System

As a Senior Application Scientist, I emphasize that robust drug discovery relies on self-validating assay systems. The following protocols detail not just the how, but the why behind the pharmacological validation of 5-HT7 ligands.

Protocol A: Radioligand Displacement Binding Assay

This assay determines the binding affinity (Ki) of the synthesized biphenyl-3-ylmethyl-piperazines by measuring their ability to displace a known radioactive ligand.

• Membrane Preparation: Harvest HEK293 cells stably expressing the human 5-HT7 receptor. Homogenize in ice-cold buffer (50 mM Tris-HCl, pH 7.4).

  • Causality: Performing this on ice prevents proteolytic degradation of the GPCRs.

• Assay Buffer Formulation: Utilize 50 mM Tris-HCl containing 10 mM MgCl₂ and 0.1 mM EDTA.

  • Causality: Mg²⁺ is strictly required to stabilize the high-affinity agonist-binding state of the G-protein coupled receptor. EDTA chelates trace heavy metals that catalyze the oxidation of serotonergic ligands.

• Incubation: Incubate 10 µg of membrane protein with 0.5 nM [³H]-5-CT (5-carboxamidotryptamine) and varying concentrations of the test compound (e.g., Compound 28) for 120 minutes at 25°C.

  • Causality: [³H]-5-CT is chosen over [³H]-5-HT because it possesses higher specific affinity for 5-HT7 and is less susceptible to rapid enzymatic degradation[4].

• Non-Specific Binding (NSB) Control: Define NSB using 10 µM SB-269970.

  • Causality: This acts as the internal validation. If the radioactive signal remains high in the presence of 10 µM SB-269970, the radioligand is binding non-specifically to the plastic or membrane lipids, invalidating the run.

• Filtration & Detection: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce non-specific ligand adhesion). Quantify retained radioactivity via liquid scintillation counting.

Protocol B: Functional cAMP Accumulation Assay (HTRF)

Binding affinity does not equate to function. To prove that the 2-methoxyphenyl moiety induces antagonism[1], a functional cAMP assay is mandatory.

• Cell Plating: Seed 5-HT7-expressing HeLa cells in a 384-well plate.

• Phosphodiesterase Inhibition: Pre-incubate cells with 1 mM IBMX (3-isobutyl-1-methylxanthine) for 15 minutes.

  • Causality: IBMX inhibits phosphodiesterases that naturally degrade cAMP. Without IBMX, the transient cAMP signal would be lost before detection, leading to false negatives.

• Antagonist Mode Stimulation: Add the test compound (Compound 28) at various concentrations, followed 15 minutes later by an EC₈₀ concentration of 5-HT (Serotonin).

  • Causality: Using the EC₈₀ of the natural agonist ensures a robust assay window. A true antagonist will cause a rightward shift in the 5-HT dose-response curve, suppressing the cAMP spike[7].

• Detection: Lyse cells and add HTRF (Homogeneous Time-Resolved Fluorescence) reagents (cAMP-d2 and anti-cAMP Cryptate). Read the F665/F620 ratio.

  • Causality: HTRF relies on time-resolved FRET. It is chosen over standard colorimetric assays because it eliminates auto-fluorescence interference from the synthetic biphenyl test compounds.

Workflow for Ligand Validation

The progression from a theoretical biphenyl-3-ylmethyl-piperazine core to a validated pre-clinical lead requires a strict, sequential gating strategy.

Step-by-step experimental workflow for the validation of 5-HT7 receptor ligands.

Conclusion

The identification of the 2-biphenyl-3-ylmethyl-piperazine core represents a significant leap in serotonergic pharmacology. By systematically decorating this scaffold—specifically utilizing a 3-ylmethyl linkage and dual methoxy substitutions—researchers have successfully locked the molecule into a conformation that maximizes hydrophobic interactions within the 5-HT7 receptor's HPP1 and HPP2 pockets. The resulting lead, Compound 28, serves as a highly potent, selective antagonist, paving the way for advanced in vivo studies targeting neuropathic pain and depressive disorders.

References

• Investigations on the 1-(2-Biphenyl)piperazine Motif: Identification of New Potent and Selective Ligands for the Serotonin7 (5-HT7) Receptor with Agonist or Antagonist Action in Vitro or ex Vivo Journal of Medicinal Chemistry - ACS Publications[Link]

• Aryl biphenyl-3-ylmethylpiperazines as 5-HT7 receptor antagonists PubMed (National Institutes of Health) / ChemMedChem[Link]

• Aryl Biphenyl-3-ylmethylpiperazines as 5-HT7 Receptor Antagonists ResearchGate (ChemMedChem Full Text & Figures)[Link]

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• 1. Aryl biphenyl-3-ylmethylpiperazines as 5-HT7 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Aryl biphenyl-3-ylmethylpiperazines as 5-HT7 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. acs.figshare.com [acs.figshare.com]

Protocols & Analytical Methods

Synthesis of 2-Biphenyl-3-ylmethyl-piperazine Derivatives: A Detailed Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the synthesis of 2-biphenyl-3-ylmethyl-piperazine derivatives. These compounds are of significant interest in medicinal chemistry and drug development due to their potential as therapeutic agents. This document is intended for researchers, scientists, and professionals in the field, offering in-depth technical insights and field-proven methodologies.

Introduction: The Significance of the Biphenyl-Piperazine Scaffold

The 2-biphenyl-3-ylmethyl-piperazine core represents a privileged scaffold in modern drug discovery. The biphenyl moiety provides a rigid, lipophilic anchor capable of engaging in various receptor interactions, while the piperazine ring offers a versatile handle for modulating physicochemical properties, such as solubility and basicity, and for introducing further diversity to explore structure-activity relationships (SAR). This guide will detail the primary synthetic strategies for accessing this important class of molecules, focusing on robust and scalable protocols.

Core Synthetic Strategies

The synthesis of 2-biphenyl-3-ylmethyl-piperazine derivatives can be broadly approached via two primary disconnection strategies, each with its own set of advantages and considerations.

Strategy A: Reductive Amination. This is a highly versatile and widely employed method for the N-alkylation of piperazines.[1] It involves the reaction of a piperazine derivative with 3-biphenylcarboxaldehyde. The reaction proceeds through the formation of an iminium ion intermediate, which is subsequently reduced to the desired amine.[2]

Strategy B: Direct Nucleophilic Substitution. This approach involves the N-alkylation of a piperazine derivative with a reactive 3-biphenylmethyl halide, such as a bromide or chloride. This method is straightforward but requires careful control of reaction conditions to avoid over-alkylation, particularly when using unprotected piperazine.

The following sections will provide detailed protocols for each of these key synthetic transformations.

Protocol 1: Synthesis of the Key Intermediate - 3-Biphenylcarboxaldehyde via Suzuki Coupling

The synthesis of the target piperazine derivatives first requires the preparation of the key electrophile, 3-biphenylcarboxaldehyde. The Suzuki-Miyaura cross-coupling reaction is a powerful and efficient method for the formation of the C-C bond between the two phenyl rings.[3]

Experimental Protocol: Suzuki-Miyaura Coupling

Materials and Reagents:

• 3-Bromobenzaldehyde

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-bromobenzaldehyde (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add a 4:1 mixture of toluene and water.

• De-gas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

• To the de-gassed mixture, add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).

• Heat the reaction mixture to reflux (approximately 90-100 °C) and stir vigorously for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Transfer the mixture to a separatory funnel and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 3-biphenylcarboxaldehyde.

Protocol 2: Synthesis of 2-Biphenyl-3-ylmethyl-piperazine via Reductive Amination

This protocol describes the coupling of 3-biphenylcarboxaldehyde with piperazine. To achieve mono-alkylation, it is often advantageous to use a piperazine derivative with one nitrogen atom protected, for example, with a tert-butoxycarbonyl (Boc) group.[4]

Experimental Protocol: Reductive Amination

Materials and Reagents:

• 3-Biphenylcarboxaldehyde

• N-Boc-piperazine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (catalytic)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask, add 3-biphenylcarboxaldehyde (1.0 eq) and N-Boc-piperazine (1.1 eq).

• Dissolve the reactants in dichloroethane.

• Add a catalytic amount of acetic acid (e.g., 1-2 drops).

• Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the iminium ion.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Stir at room temperature for 12-24 hours, or until the reaction is complete as monitored by TLC.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• The crude product, N-Boc-4-(3-biphenylmethyl)piperazine, can be purified by flash column chromatography.

• For the final deprotection step, dissolve the purified Boc-protected piperazine in a solution of trifluoroacetic acid (TFA) in dichloromethane or HCl in dioxane and stir at room temperature for 1-2 hours.

• Concentrate the reaction mixture under reduced pressure and basify with a suitable base (e.g., NaOH or NaHCO₃) to obtain the free base, 2-biphenyl-3-ylmethyl-piperazine.

Protocol 3: Synthesis via Direct N-Alkylation

As an alternative to reductive amination, direct N-alkylation can be employed. This requires the synthesis of 3-biphenylmethyl halide from the corresponding alcohol.

Sub-protocol 3a: Synthesis of 3-Biphenylmethanol

Materials and Reagents:

• 3-Biphenylcarboxaldehyde

• Sodium borohydride (NaBH₄)

• Methanol

• Water

• Dichloromethane

Procedure:

• Dissolve 3-biphenylcarboxaldehyde (1.0 eq) in methanol in a round-bottom flask.

• Cool the solution in an ice bath.

• Add sodium borohydride (1.5 eq) portion-wise.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with dichloromethane.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield 3-biphenylmethanol, which is often pure enough for the next step.

Sub-protocol 3b: Synthesis of 3-Biphenylmethyl Bromide

Materials and Reagents:

• 3-Biphenylmethanol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether or dichloromethane

Procedure:

• Dissolve 3-biphenylmethanol (1.0 eq) in anhydrous diethyl ether in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add phosphorus tribromide (0.4 eq) dropwise.

• Stir the reaction at 0 °C for 1 hour and then at room temperature for 2-3 hours.

• Pour the reaction mixture onto ice-water and extract with diethyl ether.

• Wash the organic layer with saturated aqueous sodium bicarbonate and brine.

• Dry over anhydrous magnesium sulfate, filter, and concentrate to give crude 3-biphenylmethyl bromide, which should be used immediately in the next step.

Sub-protocol 3c: N-Alkylation of Piperazine

Materials and Reagents:

• 3-Biphenylmethyl bromide

• N-Boc-piperazine

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)

• Acetonitrile or Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask, dissolve N-Boc-piperazine (1.1 eq) in acetonitrile.

• Add potassium carbonate (2.0 eq).

• Add a solution of 3-biphenylmethyl bromide (1.0 eq) in acetonitrile dropwise.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Filter off the inorganic salts and concentrate the filtrate.

• Purify the crude product by flash column chromatography to obtain N-Boc-4-(3-biphenylmethyl)piperazine.

• Deprotect as described in Protocol 2.

Comparison of Synthetic Routes

Feature	Reductive Amination	Direct N-Alkylation
Starting Materials	Aldehyde, Piperazine	Alcohol (for halide prep), Piperazine
Number of Steps	Fewer steps if aldehyde is available	More steps (alcohol to halide)
Reagent Toxicity	NaBH(OAc)₃ is relatively mild	PBr₃ is corrosive and toxic
Reaction Conditions	Mild, room temperature	Can require inert atmosphere
Byproducts	Fewer byproducts	Potential for over-alkylation

Synthesis of N-Aryl-2-biphenyl-3-ylmethyl-piperazine Derivatives via Buchwald-Hartwig Amination

For the synthesis of derivatives where the second nitrogen of the piperazine is arylated, the Buchwald-Hartwig amination is a powerful tool.[5][6] This palladium-catalyzed cross-coupling reaction allows for the formation of a C-N bond between an aryl halide and the piperazine nitrogen.[7][8]

Protocol 4: Buchwald-Hartwig Amination

Materials and Reagents:

• 2-Biphenyl-3-ylmethyl-piperazine (from Protocol 2 or 3)

• Aryl bromide or chloride

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos, SPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene or Dioxane (anhydrous)

Procedure:

• To an oven-dried Schlenk tube, add the palladium catalyst (0.01-0.05 eq) and the phosphine ligand (0.02-0.10 eq).

• Add sodium tert-butoxide (1.4 eq).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen).

• Add a solution of the aryl halide (1.0 eq) and 2-biphenyl-3-ylmethyl-piperazine (1.2 eq) in anhydrous toluene.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Conclusion

The synthesis of 2-biphenyl-3-ylmethyl-piperazine derivatives can be achieved through several reliable and scalable synthetic routes. The choice of a particular strategy will depend on the availability of starting materials, the desired scale of the reaction, and the specific substitution patterns required for the final compounds. The protocols detailed in this guide provide a solid foundation for researchers to access this important class of molecules and to further explore their potential in drug discovery.

References

• Vertex AI Search. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
• MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023.
• Benchchem. (n.d.). Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride.
• PMC. (n.d.). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions.
• Benchchem. (n.d.).
• Organic Chemistry Portal. (2002). Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)
• ResearchGate. (2017). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis.
• Bentham Science Publishers. (2014). Synthesis of Thiophenyl Schiff Bases via Buchwald-Hartwig Coupling of Piperazines to Quinoline Motif.
• ResearchGate. (n.d.). Reductive amination route for selective N‐monosubstitution. Piperazine....
• Wikipedia. (n.d.).
• PMC. (n.d.).
• ResearchGate. (2013). Scheme 1. Synthesis of aryl biphenyl-3-ylmethylpiperazines 6-28....
• NIH. (n.d.). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties.
• Benchchem. (n.d.).
• ResearchGate. (n.d.).
• ResearchGate. (2024). A Simple Synthesis of N-Alkylpiperazines.
• Arkivoc. (2021). Synthesis of the piperazine subunit of Indinavir.
• ScienceDirect. (2013).
• Organic Chemistry Portal. (n.d.). Synthesis of piperazines.
• Neuroquantology. (2023).
• Google Patents. (n.d.).
• Revue Roumaine de Chimie. (n.d.). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES.
• MDPI. (2021).
• Organic Syntheses Procedure. (n.d.). 1-benzylpiperazine.

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• 3. Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry [arabjchem.org]
• 4. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Application Note: Advanced Buchwald-Hartwig Coupling of Hindered Piperazines

Topic: Buchwald-Hartwig Coupling Reactions with Hindered Piperazine Amines Content Type: Detailed Application Note and Protocol Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of hindered piperazine motifs (e.g., 2,6-dimethylpiperazine, 2-substituted piperazines) into aryl scaffolds is a critical transformation in medicinal chemistry, yielding privileged pharmacophores found in oncology and CNS drugs.[1] However, the steric bulk of these amines significantly impedes the rate-determining reductive elimination step in palladium-catalyzed amination, often leading to catalyst deactivation or hydrodehalogenation. This guide details optimized protocols using RuPhos Pd G4 and PEPPSI-IPent catalyst systems, which are engineered to overcome these steric barriers.

Mechanistic Insights & Strategic Logic

The Steric Challenge

In standard Buchwald-Hartwig couplings, the catalytic cycle involves three main steps: Oxidative Addition, Amine Coordination/Deprotonation, and Reductive Elimination.[2]

• For Unhindered Amines: Oxidative addition is typically rate-limiting.[2][3]

• For Hindered Piperazines: The steric bulk of the amine destabilizes the Pd-Amine complex and significantly raises the energy barrier for Reductive Elimination .[2] If this step is too slow, the catalyst enters an off-cycle resting state or decomposes.[3]

The Solution: Ligand Design

To force the reaction forward, the ligand must be bulky enough to promote reductive elimination (by "squeezing" the product out) but flexible enough to allow amine coordination.[1][2][3]

• RuPhos (Dialkylbiarylphosphine): The gold standard for secondary amines.[2][3] Its specific steric bulk directs the amine into the coordination sphere while preventing the formation of inactive bis-amine complexes.

• PEPPSI-IPent (NHC Ligand): A "Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation" complex.[2][3][4] The bulky IPent (isopentyl) groups on the N-heterocyclic carbene provide a massive steric wall that facilitates the coupling of the most sterically demanding substrates, often outperforming phosphines in "impossible" couplings.[1][2]

Catalytic Cycle & Decision Logic

Caption: Decision tree for selecting catalyst/base systems based on substrate sensitivity and steric demand.

Experimental Protocols

Protocol A: The "Gold Standard" (RuPhos Pd G4)

Best for: 2,6-dimethylpiperazine, 2-methylpiperazine, and general hindered secondary amines with robust aryl halides.[1]

Why G4? The Generation 4 precatalyst contains the ligand pre-bound to Pd(II) with a methyl-amino biphenyl backbone.[2] Upon deprotonation, it reductively eliminates to release the active mono-ligated L-Pd(0) species instantly, avoiding the induction period and "dead" catalyst often seen with Pd(OAc)₂ + Ligand mixing.[1][2]

Materials:

• Catalyst: RuPhos Pd G4 (1–2 mol%)[2][3]

• Ligand (Optional): RuPhos (1 mol%) – Adding extra free ligand can stabilize the catalyst lifetime.[2]

• Base: Sodium tert-butoxide (NaOtBu) (1.2 – 1.5 equiv.)[1][2][3]

• Solvent: Anhydrous Toluene or THF (0.2 – 0.5 M concentration)

• Substrates: Aryl Halide (1.0 equiv.), Hindered Piperazine (1.2 equiv.)[1][2][3]

Procedure:

• Setup: In a glovebox or under active Nitrogen flow, charge a reaction vial (equipped with a magnetic stir bar) with RuPhos Pd G4 (1 mol%), NaOtBu (1.4 equiv.), and the aryl halide (1.0 equiv., if solid).

• Additions: Add the hindered piperazine (1.2 equiv.). If the amine is a liquid, add it via syringe after the solvent.[2][3]

• Solvent: Add anhydrous Toluene. Seal the vial with a PTFE-lined cap.

• Reaction: Heat to 80–100 °C for 2–12 hours.

  • Note: For 2,6-dimethylpiperazine, higher temperatures (100 °C) are often required to overcome the steric barrier.[1][2]

• Workup: Cool to room temperature. Dilute with EtOAc, filter through a small pad of Celite to remove palladium black and salts.[3] Concentrate and purify via flash chromatography.

Protocol B: The "Nuclear Option" (Pd-PEPPSI-IPent)

Best for: Extremely hindered couplings (e.g., ortho-substituted aryl halides + 2,6-dimethylpiperazine) or when phosphines fail.

Why PEPPSI? The "IPent" variant of the PEPPSI catalyst features massive isopentyl groups that create a flexible steric pocket, accommodating the bulky piperazine while preventing catalyst decomposition.[2][3]

Materials:

• Catalyst: Pd-PEPPSI-IPent (1–2 mol%)[2]

• Base: KOtBu (Strong) or K₂CO₃ (Weak)[1][2][3]

• Solvent: 1,4-Dioxane or DME

• Temp: 60–80 °C (Often works at lower temps than phosphines)[1][2][3]

Procedure:

• Charge vial with Pd-PEPPSI-IPent (2 mol%), Base (KOtBu, 1.5 equiv), and solid substrates.[1][2][3]

• Evacuate and backfill with inert gas (3x).[2][3]

• Add Dioxane (degassed).[2][3]

• Stir at 80 °C. Monitor by LCMS.

• Observation: This catalyst system is extremely robust and often completes difficult reactions in <1 hour.[2][3]

Protocol C: Base-Sensitive Substrates (Weak Base)

Best for: Substrates containing esters, nitriles, or base-labile protecting groups.

Materials:

• Catalyst: RuPhos Pd G4 (2–4 mol%) – Higher loading often needed.[1][2][3]

• Base: Cs₂CO₃ (2.0 equiv.) or K₃PO₄ (2.0 equiv.)[1][2][3]

• Solvent: 1,4-Dioxane (dry) or a mixture of Toluene/tBuOH (4:1).[2][3]

• Additive: 2–5% water is sometimes beneficial for inorganic bases to solubilize, but strictly anhydrous conditions are safer for initial screens.[2][3]

Procedure:

• Use the same setup as Protocol A but substitute the base for Cs₂CO₃.

• Critical Step: These reactions are slower. Heat to 100–110 °C and allow to run for 12–24 hours.

• Optimization: If conversion is low, switch solvent to t-Amyl Alcohol or tBuOH , which can facilitate the deprotonation step with weak bases.[2][3]

Troubleshooting & Optimization Matrix

Observation	Probable Cause	Corrective Action
No Conversion (SM remains)	Catalyst deactivation or failure to activate.	Switch to RuPhos Pd G4 (if using in-situ generation).[2][3] Ensure solvent is degassed (O₂ kills Pd(0)).[1][2][3]
Low Yield (<30%)	Steric crowding preventing Reductive Elimination.[2][3]	Switch to Pd-PEPPSI-IPent . Increase temperature to 110°C.
Hydrodehalogenation (Ar-H formed)	Beta-hydride elimination or solvent H-abstraction.[1]	Avoid alcoholic solvents (use Toluene).[2][3] Ensure anhydrous conditions.
Pd Black Precipitation	Catalyst decomposition (Ligand dissociation).[1][2][3]	Add 1 mol% extra free RuPhos ligand.[2][3] Lower temperature slightly but extend time.
Regioselectivity Issues	Coupling at wrong nitrogen (for 2-methylpiperazine).	RuPhos generally favors the less hindered amine (N4).[2][3] To force N1 coupling, protecting groups (N4-Boc) are usually required.[1][2][3]

References

• RuPhos Pd G4 for Secondary Amines: Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases.[2][3] Chemical Science, 2011.[2][3]

• PEPPSI-IPent for Hindered Substrates: Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst.[3][4][5] Chemistry - A European Journal, 2006.[3] [2][3]

• Buchwald Precatalyst Activation: Amine-Heterocycle Adducts as Pseudo-Halides in Palladium-Catalyzed C–N Bond Formation. Journal of the American Chemical Society, 2014.[3] [2][3]

• General Guide to Buchwald-Hartwig Conditions: Cross-Coupling Reaction Manual: Desk Reference. MilliporeSigma.[2][3]

• 2,6-Dimethylpiperazine Synthesis Context: Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1.[3] ACS Medicinal Chemistry Letters, 2019.[2][3] [2][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. hammer.purdue.edu [hammer.purdue.edu]
• 3. enamine.net [enamine.net]
• 4. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 5. semanticscholar.org [semanticscholar.org]

Application Note: Optimized Deprotection Strategies for N-Boc-2-(biphenyl-3-ylmethyl)piperazine

Abstract & Chemical Context

The intermediate N-Boc-2-(biphenyl-3-ylmethyl)piperazine is a critical scaffold in the synthesis of GPCR modulators (specifically 5-HT7 antagonists) and kinase inhibitors. While Boc deprotection is a standard transformation, this specific molecule presents unique challenges due to the 2-(biphenyl-3-ylmethyl) substituent.

Key Challenges:

• Lipophilicity: The biphenyl moiety significantly reduces water solubility, rendering aqueous acid protocols (e.g., HCl/H₂O) inefficient due to phase transfer limitations.

• Cation Trapping (Friedel-Crafts Alkylation): The tert-butyl cation generated during deprotection is a potent electrophile. While less electron-rich than indole or phenol, the biphenyl ring can still undergo unwanted alkylation if the reaction is prolonged or if the cation concentration is high, leading to "t-butylated" impurities that are difficult to separate.

• Steric Hindrance: The substituent at the C2 position of the piperazine ring creates steric bulk, potentially slowing the protonation/cleavage kinetics compared to unsubstituted piperazine.

This guide details two optimized protocols: Method A (TFA/DCM) for maximum solubility and scavenging control, and Method B (HCl/Dioxane) for convenient salt precipitation.

Mechanistic Insight

Understanding the mechanism is vital for troubleshooting. The reaction proceeds via acid-catalyzed elimination.

Diagram 1: Reaction Mechanism & Side-Reaction Risks

The following diagram illustrates the pathway, highlighting the critical "Danger Zone" where the tert-butyl cation can attack the biphenyl ring if not properly scavenged.

Caption: Acid-mediated cleavage mechanism showing the divergence between successful scavenging (Green path) and unwanted Friedel-Crafts alkylation of the biphenyl ring (Red path).

Experimental Protocols

Method A: TFA / DCM with Scavengers (Recommended for High Purity)

Why this method? Dichloromethane (DCM) is an excellent solvent for the lipophilic biphenyl scaffold. Trifluoroacetic acid (TFA) is strong enough to drive the reaction, and the addition of Triethylsilane (TES) acts as a "hydride sponge" to quench the tert-butyl cation instantly.

Reagents:

• Substrate: N-Boc-2-(biphenyl-3-ylmethyl)piperazine (1.0 equiv)

• Solvent: Dichloromethane (DCM) (anhydrous)

• Acid: Trifluoroacetic Acid (TFA)[1][2][3][4][5]

• Scavenger: Triethylsilane (TES) (0.05 - 0.1 equiv) [Optional but recommended]

Protocol:

• Dissolution: Dissolve 1.0 g of the substrate in 10 mL of DCM (0.1 M - 0.2 M concentration) in a round-bottom flask.

• Scavenger Addition: Add 2.5 equiv of Triethylsilane (TES).

  • Note: While biphenyl is not as reactive as indole, TES prevents even trace alkylation and reduces gum formation.

• Acidification: Cool the solution to 0°C. Dropwise add TFA (volume ratio 1:4 to 1:2 relative to DCM).

  • Example: For 10 mL DCM, add 2.5 - 5.0 mL TFA.

• Reaction: Remove the ice bath and stir at Room Temperature (RT) for 1–3 hours. Monitor by TLC or LC-MS (Look for disappearance of [M+100] or [M+56] peaks).

• Workup (Evaporation): Concentrate the mixture in vacuo.

  • Critical Step: Co-evaporate with Toluene (3x) or DCM (3x) to remove excess TFA. TFA salts are hygroscopic; removing free acid is crucial.

• Salt Exchange (Optional): If the TFA salt is an oil (common with lipophilic amines), dissolve in minimal MeOH and add 2M HCl in ether to precipitate the HCl salt, or proceed to free-basing.

Method B: 4M HCl in Dioxane (Recommended for Scale-Up)

Why this method? This method often results in the direct precipitation of the product as a hydrochloride salt, simplifying purification (filtration vs. extraction).

Reagents:

• Substrate: N-Boc-2-(biphenyl-3-ylmethyl)piperazine (1.0 equiv)

• Reagent: 4.0 M HCl in 1,4-Dioxane (commercial solution)

• Solvent: 1,4-Dioxane or MeOH (minimal) if solubility is poor.

Protocol:

• Dissolution: Dissolve the substrate in a minimum amount of 1,4-Dioxane.

  • Note: If the biphenyl group prevents solubility in pure dioxane, add a small amount of DCM or MeOH until clear.

• Acid Addition: Add 5–10 equivalents of 4M HCl in Dioxane at 0°C.

• Reaction: Stir at RT. A white precipitate (the amine bis-HCl salt) should begin to form within 30 minutes.

• Completion: Stir for 2–4 hours.

• Isolation:

  • If Solid: Filter the solid under N₂ or Argon (hygroscopic!). Wash with cold diethyl ether (Et₂O) to remove non-polar impurities and residual Boc-byproducts.

  • If Gum/Oil: Decant the supernatant. Triturate (grind) the gum with anhydrous ether or hexanes to induce crystallization.

Comparison of Methods

Feature	Method A: TFA / DCM	Method B: HCl / Dioxane
Solubility	Excellent (DCM dissolves lipophilic biphenyls)	Moderate (May require co-solvent)
Scavenging	Easy to add TES/Anisole	Difficult (Scavengers may inhibit precipitation)
Product Form	TFA Salt (Often hygroscopic oil)	HCl Salt (Often solid precipitate)
Purity Profile	High (Scavengers prevent alkylation)	Good (Precipitation purifies product)
Throughput	Lower (Requires evaporation/workup)	Higher (Filtration)

Workflow Decision Tree

Use this logic flow to select the correct protocol for your specific stage of development.

Caption: Decision matrix for selecting the optimal deprotection route based on scale and purity requirements.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Boc cleavage conditions and stability).

• Lundt, B. F., et al. (1978). "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research.[6] (Foundational paper on scavenging t-butyl cations).

• Common Organic Chemistry. "Boc Deprotection Mechanism and Protocols." (General mechanism verification).

• Jeeyeon Kim, et al. (2013).[7] "Aryl Biphenyl-3-ylmethylpiperazines as 5-HT7 Receptor Antagonists." ChemMedChem. (Context for the specific biphenyl-piperazine scaffold synthesis).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. jk-sci.com [jk-sci.com]
• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: Designing 5-HT7 Receptor Antagonists Using Biphenyl-Piperazine Scaffolds

[1]

Executive Summary & Biological Context

The serotonin 5-HT7 receptor (5-HT7R) is the most recently identified member of the serotonin receptor family, functioning as a Gs-coupled GPCR that activates adenylyl cyclase. It has emerged as a high-value therapeutic target for CNS disorders , including depression, anxiety, and cognitive deficits associated with schizophrenia, as well as neuropathic pain .

This Application Note provides a comprehensive workflow for developing 5-HT7 antagonists utilizing the biphenyl-piperazine scaffold . This chemical class is a subset of the "Long-Chain Arylpiperazines" (LCAPs), a privileged structure in GPCR medicinal chemistry. The biphenyl moiety exploits specific hydrophobic pockets (HPP1/HPP2) within the 5-HT7 orthosteric site, offering a pathway to overcome the historic challenge of selectivity against the structurally homologous 5-HT1A receptor.

Rational Design Strategy: The Biphenyl-Piperazine Scaffold

Structural Logic (SAR)

The design relies on a "pharmacophore hybridization" approach. The scaffold consists of three critical domains:

• The Protonatable Core (Piperazine): Forms a salt bridge with the conserved Asp3.32 residue in the receptor transmembrane domain.

• The Aryl Head Group (2-Methoxyphenyl): The ortho-methoxy substitution is critical for high affinity and antagonistic activity. It locks the conformation and interacts with aromatic clusters (e.g., Phe/Trp residues).

• The Biphenyl Tail (Hydrophobic Anchor): The biphenyl group provides the steric bulk necessary to occupy the large hydrophobic pocket of 5-HT7, which is less accessible in 5-HT1A.

Design Workflow Diagram

The following diagram illustrates the iterative cycle from computational docking to lead optimization.

Figure 1: Iterative drug design workflow for 5-HT7 antagonists.

Chemical Synthesis Protocol

Objective: Synthesize a representative lead: 1-((2'-methoxy-[1,1'-biphenyl]-3-yl)methyl)-4-(2-methoxyphenyl)piperazine.

Reaction Scheme Overview

This route utilizes a Suzuki-Miyaura cross-coupling to construct the biphenyl aldehyde, followed by a Reductive Amination with the aryl piperazine. This modular approach allows for rapid diversification of the biphenyl ring.

Detailed Procedure

Step A: Synthesis of Biphenyl Aldehyde (Suzuki Coupling)

• Reagents: 3-Bromobenzaldehyde (1.0 eq), 2-methoxyphenylboronic acid (1.2 eq), Pd(PPh3)4 (0.05 eq), Na2CO3 (2.0 eq).

• Solvent: DME/Water (3:1 ratio).

• Procedure:

  • Degas the solvent mixture with nitrogen for 15 minutes.

  • Add reactants and catalyst to a round-bottom flask under inert atmosphere (N2).

  • Reflux at 85°C for 6–12 hours. Monitor via TLC (Hexane/EtOAc 4:1).

  • Workup: Cool to RT, dilute with water, extract with EtOAc (3x). Wash organic layer with brine, dry over MgSO4, and concentrate.

  • Purification: Flash column chromatography (Silica gel) to yield 2'-methoxy-[1,1'-biphenyl]-3-carbaldehyde.

Step B: Reductive Amination (Coupling to Piperazine)

• Reagents: Biphenyl aldehyde (from Step A, 1.0 eq), 1-(2-methoxyphenyl)piperazine (1.0 eq), Sodium triacetoxyborohydride (STAB, 1.5 eq), Acetic acid (catalytic, 1-2 drops).

• Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH).

• Procedure:

  • Dissolve aldehyde and piperazine in DCE. Stir at Room Temperature (RT) for 30 mins to form the imine intermediate.

  • Add STAB portion-wise.

  • Stir at RT for 8–12 hours.

  • Quench: Add saturated NaHCO3 solution.

  • Extraction: Extract with DCM. Dry organic phase (Na2SO4) and evaporate.

  • Final Purification: Recrystallization from Ethanol or HPLC to obtain the final hydrochloride salt.

In Vitro Pharmacological Validation

To validate the antagonist profile, two assays are required: Affinity (Binding) and Efficacy (Functional) .

Protocol A: Radioligand Binding Assay

Purpose: Determine the affinity (

) of the synthesized compound for the 5-HT7 receptor. Standard Radioligand: -5-CT (Carboxamidotryptamine).[1][2] Note: While 5-CT is an agonist, it is the industry standard for labeling 5-HT7 sites.

Materials:

• Membranes: HEK293 cells stably expressing human 5-HT7R.[3][4]

• Buffer: 50 mM Tris-HCl (pH 7.4), 10 mM MgCl2, 0.5 mM EDTA.

• Non-specific Control: 10 µM Methiothepin or SB-269970.

Step-by-Step:

• Preparation: Thaw membrane homogenates and resuspend in Assay Buffer.

• Plating: In a 96-well plate, add:

  • 25 µL Test Compound (concentration range:

    to M).

  • 25 µL Radioligand (

    -5-CT, final conc. ~0.5 nM).[1][2]

  • 150 µL Membrane suspension (10–20 µg protein/well).

• Incubation: Incubate at 37°C for 60 minutes to reach equilibrium. Note: 37°C is preferred over RT for thermodynamic stability of hydrophobic ligands.

• Termination: Rapid filtration through GF/B filters (pre-soaked in 0.3% Polyethyleneimine to reduce non-specific binding) using a cell harvester.

• Counting: Add scintillation cocktail and count radioactivity (CPM).

• Analysis: Plot % Displacement vs. Log[Compound]. Calculate

  and convert to using the Cheng-Prusoff equation.

Protocol B: Functional cAMP Assay (Antagonist Mode)

Purpose: Confirm the compound inhibits receptor activation (Antagonism) rather than activating it (Agonism). Principle: 5-HT7 couples to

, increasing cAMP.[5][6] An antagonist will block the cAMP spike caused by a standard agonist (5-CT).

Figure 2: 5-HT7 Signaling Pathway and Antagonist Assay Principle.

Method (HTRF - Homogeneous Time Resolved Fluorescence):

• Cell Seeding: Use CHO-K1 cells expressing h5-HT7.[6] Seed 10,000 cells/well in low-volume 384-well plates.

• Antagonist Pre-treatment: Add 5 µL of Test Compound. Incubate 15 mins at RT.

• Stimulation: Add 5 µL of Agonist (5-CT) at its

  concentration (typically ~10-30 nM).

  • Critical Step: Include 10 µM Forskolin if signal-to-noise ratio is low, but usually 5-CT alone is sufficient for Gs-coupled receptors.

• Incubation: Incubate 30–45 mins at RT.

• Detection: Add Lysis buffer containing cAMP-d2 and Anti-cAMP-Cryptate.

• Readout: Measure HTRF ratio (665/620 nm). An antagonist will increase the HTRF ratio (as it prevents the drop in FRET caused by unlabeled cAMP production).

Data Analysis & Selectivity Guidelines

Interpreting Results

A successful lead candidate should display the following profile:

Parameter	Target Value	Rationale
5-HT7 Affinity ( )	< 10 nM	High potency required for in vivo efficacy.
Functional Mode	Antagonist ( > 90%)	Must fully block agonist effect.
5-HT1A Selectivity	> 50-fold	5-HT1A blockade causes unwanted side effects.
hERG Inhibition	> 10 µM	Avoid cardiotoxicity (QT prolongation).

Troubleshooting Selectivity

• Problem: High affinity for 5-HT1A.

• Solution: Increase the steric bulk of the biphenyl linker or the "tail" region. 5-HT7 has a deeper/larger hydrophobic pocket than 5-HT1A. Adding a methyl or methoxy group to the distal phenyl ring often improves selectivity [1].

References

• Kim, S. H., et al. (2013). Aryl biphenyl-3-ylmethylpiperazines as 5-HT7 receptor antagonists. ChemMedChem, 8(11), 1822-1828.

• Leopoldo, M., et al. (2011). Structure-activity relationships of arylpiperazines as 5-HT7 receptor ligands. Future Medicinal Chemistry, 3(4), 419-432.

• Eurofins Discovery. 5-HT7 Human Serotonin GPCR Cell Based Antagonist cAMP Assay.

• Krobert, K. A., et al. (2006). Gs-coupled 5-HT7 receptors: Signaling and functional assays. British Journal of Pharmacology, 147, 517-526.

• Bojarski, A. J., et al. (2004). The impact of spacer structure on 5-HT7 and 5-HT1A receptor affinity in the group of long-chain arylpiperazine ligands.[7] Bioorganic & Medicinal Chemistry Letters, 14(23), 5863-5866.[7]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Antagonist interaction with the human 5-HT7 receptor mediates the rapid and potent inhibition of non-G-protein-stimulated adenylate cyclase activity: a novel GPCR effect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ricerca.uniba.it [ricerca.uniba.it]
• 5. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. The impact of spacer structure on 5-HT7 and 5-HT1A receptor affinity in the group of long-chain arylpiperazine ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Rational Design and Synthesis of Biphenyl-Scaffolded Dual-Acting GPCR Ligands

Executive Summary

The paradigm of G-protein-coupled receptor (GPCR) drug discovery is shifting from highly selective, single-target agents to multitarget-directed ligands (MTDLs). Dual-acting GPCR ligands offer synergistic therapeutic effects, particularly in complex metabolic and neurological disorders. This application note provides a comprehensive guide to designing, synthesizing, and validating dual-acting GPCR ligands utilizing a biphenyl moiety . Acting as a privileged structural scaffold, the biphenyl group provides critical spatial orientation, lipophilic anchoring, and π-π stacking capabilities necessary to bridge distinct pharmacophores or engage multiple receptor orthosteric/allosteric sites.

Mechanistic Rationale: The Biphenyl Advantage

The integration of a biphenyl core into a ligand is rarely arbitrary; it is a calculated geometric and electronic choice.

• Spatial Orientation & Conformational Restriction: The steric hindrance between the two phenyl rings (especially in ortho-substituted biphenyls) restricts the molecule's conformational freedom. For example, in the development of TUG-891, an ortho-biphenyl ligand, the scaffold forces the acidic headgroup into an optimal trajectory for dual activation of Free Fatty Acid Receptor 4 (FFA4/GPR120) and FFA1 (GPR40) in rodent models [1, 2].

• Hydrophobic Anchoring: In dual FFAR1 and PPARδ agonists, the biphenyl tail is highly effective at nestling into the deep, lipophilic pockets of both the GPCR and the nuclear receptor, driving high-affinity binding [3].

• Bridging Pharmacophores: Rigid biphenyl linkers serve as exact molecular rulers. They have been successfully deployed to bridge quinoline moieties with polar end-groups, yielding potent dual CysLT1R antagonists and GPBAR1 agonists for liver disease [4]. Similarly, O-biphenyl carbamates act as dual modulators of the Dopamine D3 Receptor (D3R) and Fatty Acid Amide Hydrolase (FAAH) [5], while biphenyl-piperazine derivatives function as dual 5-HT7 antagonists and sodium channel inhibitors [6].

Visualizing the Dual-Target Concept

Figure 1: Dual signaling pathway activation by ortho-biphenyl ligands targeting FFA1 and FFA4.

Quantitative Structure-Activity Data

The table below summarizes the pharmacological profiles of representative biphenyl-containing dual ligands, highlighting how structural tuning of the biphenyl core dictates dual-target affinity.

Ligand / Compound	Primary Target (Affinity/Potency)	Secondary Target (Affinity/Potency)	Biphenyl Structural Role
TUG-891 [1]	FFA4 (pEC50 = 7.04)	FFA1 (pEC50 = ~6.0 in rodents)	ortho-biphenyl restricts conformation, orienting the acid headgroup.
Compound 24 [3]	FFAR1 (EC50 = 45 nM)	PPARδ (EC50 = 120 nM)	Biphenyl tail nests in the hydrophobic pockets of both receptors.
O-Biphenyl Carbamates [5]	D3R (Ki = 5.2 nM)	FAAH (IC50 = 63 nM)	p-biphenyl at the O-side of carbamate drives deep hydrophobic cleft binding.
Compound 2 [4]	GPBAR1 (EC50 = 0.8 µM)	CysLT1R (IC50 = 1.2 µM)	Rigid biphenyl linker bridges the quinoline moiety and polar end-group.

Synthetic Protocol: Assembling the Biphenyl Core

The most robust method for constructing the biphenyl core of these dual-acting ligands is via a Palladium-catalyzed Suzuki-Miyaura cross-coupling, followed by functional group deprotection.

Figure 2: Synthetic workflow for ortho-biphenyl dual GPCR ligands via Suzuki-Miyaura coupling.

Step 1: Suzuki-Miyaura Cross-Coupling

• Preparation: In an oven-dried Schlenk flask under argon, combine the aryl halide (1.0 eq) and the substituted phenylboronic acid (1.2 eq).

• Catalyst & Base: Add Pd(PPh3)4 (0.05 eq) and K2CO3 (2.5 eq).

• Solvent System: Dissolve the mixture in a degassed biphasic solvent system of Toluene/Ethanol/Water (2:1:1 v/v/v).

• Reaction: Reflux the mixture at 90°C for 12-18 hours.

• Causality: The aqueous-organic biphasic system is critical. The aqueous base (K2CO3) converts the boronic acid into a highly reactive trihydroxyboronate intermediate. This negatively charged species undergoes transmetalation with the Pd(II) complex much faster than the neutral boronic acid, driving the C-C bond formation.

• Self-Validation Checkpoint: Perform LC-MS analysis of the crude organic layer. The complete disappearance of the aryl halide isotopic pattern and the emergence of the exact mass of the biphenyl intermediate

  validates the success of the reductive elimination step. If homocoupling of the boronic acid is observed (biphenyl byproduct), oxygen contamination has occurred; the system must be re-degassed.

Step 2: Ester Hydrolysis (Unmasking the Pharmacophore)

• Preparation: Dissolve the purified biphenyl ester in a THF/H2O mixture (3:1 v/v).

• Reagent: Add LiOH monohydrate (3.0 eq) and stir at room temperature for 4 hours.

• Workup: Acidify the mixture to pH 2 using 1M HCl, extract with EtOAc, dry over Na2SO4, and concentrate in vacuo.

• Causality: To unmask the pharmacophoric carboxylic acid (crucial for anchoring to basic residues like Arg99 in FFA4 or Arg792 in CysLT1R), a mild hydrolysis using LiOH is employed. LiOH is preferred over NaOH or KOH because the lithium cation provides optimal coordination to the ester carbonyl oxygen, increasing its electrophilicity and accelerating hydrolysis at ambient temperatures while preventing the degradation of sensitive functional groups on the biphenyl rings.

In Vitro Validation: Self-Validating Functional Assays

Evaluating dual-acting ligands requires capturing the full functional profile at both targets, especially since biphenyl ligands often exhibit biased agonism (e.g., favoring β-arrestin over Gq).

Step-by-Step β-Arrestin Recruitment Assay (BRET)

• Cell Preparation: Seed HEK293 cells co-transfected with the target GPCR (e.g., FFA4) fused to Renilla luciferase (Rluc) and β-arrestin 2 fused to Yellow Fluorescent Protein (YFP).

• Ligand Incubation: Treat the cells with serial dilutions of the synthesized biphenyl ligand (10 pM to 10 µM) for 30 minutes at 37°C.

• Substrate Addition: Add the luciferase substrate, coelenterazine h (5 µM).

• Detection: Measure BRET signals using a microplate reader (emission at 480 nm for Rluc and 530 nm for YFP).

• Causality: Measuring β-arrestin recruitment via BRET, rather than relying solely on Gq-mediated calcium flux, ensures that the biphenyl ligand's true efficacy is captured. Lipophilic biphenyls can sometimes trap receptors in conformations that exclusively recruit arrestins without triggering G-protein pathways.

• Self-Validation Checkpoint: Always include a parallel assay using "null" HEK293 cells (expressing Rluc and YFP but lacking the target GPCR). Treat these null cells with the biphenyl ligand. If a BRET signal change occurs, the ligand is exhibiting off-target membrane disruption, or the highly conjugated biphenyl system is causing auto-fluorescence/quenching, thereby invalidating the primary readout. Only signals strictly dependent on the presence of the GPCR are valid.

References

• Discovery of a Potent and Selective GPR120 Agonist | Journal of Medicinal Chemistry Source:1

• FFA4/GPR120: Pharmacology and Therapeutic Opportunities - PMC Source:2

• Recent Developments in Drug Design of Oral Synthetic Free Fatty Acid Receptor 1 Agonists Source:3

• Discovery of a Potent and Orally Active Dual GPBAR1/CysLT1R Modulator for the Treatment of Metabolic Fatty Liver Disease Source:4

• Design, Synthesis, Structure-Activity Relationship Studies, and Three-Dimensional Quantitative Structure Activity Relationship (3D-QSAR) Modeling of a Series of O-Biphenyl Carbamates as Dual Modulators of Dopamine D3 Receptor and Fatty Acid Amide Hydrolase Source:5

• Novel Dual 5-HT7 Antagonists and Sodium Channel Inhibitors as Potential Therapeutic Agents with Antidepressant and Anxiolytic Activities Source:6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. FFA4/GPR120: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. Frontiers | Discovery of a Potent and Orally Active Dual GPBAR1/CysLT1R Modulator for the Treatment of Metabolic Fatty Liver Disease [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Note: Enantioselective Preparation and Diversification of Chiral 2-(Biphenyl-3-ylmethyl)piperazine Libraries

Executive Summary

Chiral 2-substituted piperazines are privileged structural motifs in medicinal chemistry, offering a rigid, chair-like conformation that vectors substituents precisely in three-dimensional space. Specifically, the 2-(biphenyl-3-ylmethyl)piperazine scaffold is a highly validated pharmacophore in the development of Fatty Acid Amide Hydrolase (FAAH) inhibitors and central nervous system (CNS) modulators[1]. This application note details a scalable, stereocontrolled chiral pool methodology for synthesizing orthogonally protected 2-(biphenyl-3-ylmethyl)piperazines, followed by high-throughput parallel diversification into urea and amide libraries.

Mechanistic Rationale & Causality

Designing a synthetic route for C2-substituted piperazines requires strict control over absolute stereochemistry and the ability to differentiate the two nitrogen atoms (N1 and N4) for regioselective functionalization.

• Chiral Pool vs. Asymmetric Catalysis: We utilize a chiral pool approach starting from enantiopure (S)- or (R)-3-biphenylalanine rather than late-stage asymmetric hydrogenation. Causality: The chiral pool strategy proceeds via a diketopiperazine intermediate. Diketopiperazines are highly crystalline, which allows the enantiomeric excess (ee) to be upgraded via simple trituration, completely bypassing the need for expensive chiral transition-metal catalysts or tedious chiral chromatography[2].

• Stereocenter Fidelity During Reduction: Lithium Aluminum Hydride (LiAlH₄) is traditionally used for amide reductions but can cause epimerization of the enolizable α-stereocenter adjacent to the carbonyl. To prevent this, we employ Borane-Tetrahydrofuran (BH₃·THF). Causality: Borane acts as a soft electrophilic reducing agent that coordinates to the carbonyl oxygen without generating a strongly basic environment, ensuring >99% retention of the stereocenter[3].

• Kinetic Steric Differentiation: To generate a library, the scaffold must be orthogonally protected. Causality: The N1 nitrogen is severely sterically hindered by the adjacent biphenyl-3-ylmethyl group. By dropping the reaction temperature to -78 °C, we restrict the thermal energy of the system, forcing the electrophile (Boc₂O) to react exclusively at the kinetically favored, unhindered N4 position. This eliminates the formation of di-Boc byproducts.

Synthetic Workflow

Fig 1: Synthetic workflow for chiral 2-(biphenyl-3-ylmethyl)piperazine library generation.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, utilizing physical chemistry principles (precipitation, phase separation, and specific mass shifts) to ensure reaction success without reliance on complex intermediate chromatography.

Step 1: Synthesis of (S)-3-(Biphenyl-3-ylmethyl)piperazine-2,5-dione

• Acylation: Suspend (S)-3-biphenylalanine methyl ester hydrochloride (1.0 eq) in dichloromethane (DCM). Add triethylamine (2.5 eq) and cool to 0 °C. Dropwise add chloroacetyl chloride (1.1 eq).

• Cyclization: After 2 hours, evaporate the DCM and dissolve the crude residue in 7N methanolic ammonia. Stir at 25 °C for 24 hours.

• Self-Validation Checkpoint: The desired diketopiperazine is highly insoluble in methanol and will spontaneously precipitate as a white solid as the cyclization reaches completion. If the solution remains clear, the amidation has failed. Isolate the product via simple vacuum filtration.

Step 2: Carbonyl Reduction to (S)-2-(Biphenyl-3-ylmethyl)piperazine

• Reduction: Suspend the diketopiperazine (1.0 eq) in anhydrous THF under N₂. Slowly add BH₃·THF (1.0 M in THF, 5.0 eq). Reflux the mixture for 12 hours[3].

• Quench & Salt Formation: Cool to 0 °C and carefully quench with methanol until effervescence ceases. Add 2N HCl in methanol and reflux for 2 hours to break the stable boron-nitrogen adduct.

• Self-Validation Checkpoint: The fully reduced piperazine forms a highly crystalline dihydrochloride salt upon cooling, whereas partially reduced mono-amides remain soluble. LC-MS analysis of the precipitate must show a complete shift from the diketopiperazine mass to the fully saturated mass (M+H = 253.1)[4].

Step 3: Regioselective Orthogonal Protection

• Free-basing: Dissolve the dihydrochloride salt in a biphasic mixture of DCM and 1N NaOH to generate the free amine. Extract into the organic layer and dry over Na₂SO₄.

• Kinetic Protection: Cool the DCM solution to strictly -78 °C using a dry ice/acetone bath. Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.0 eq) in DCM dropwise over 1 hour.

• Isolation: Warm to room temperature. The steric bulk of the biphenyl group ensures >95% regioselectivity for the N4-Boc derivative.

Step 4: High-Throughput Library Diversification

To generate FAAH modulators[1], the free N1 nitrogen is reacted with a diverse array of isocyanates or acid chlorides.

• Arraying: Dispense the N4-Boc protected scaffold (0.1 mmol) into a 96-well deep-well plate. Add DCM (1 mL) and N,N-diisopropylethylamine (DIPEA, 1.5 eq) to each well.

• Coupling: Add a unique isocyanate or acid chloride (1.2 eq) to each well. Shake at room temperature for 4 hours.

• Scavenger Purification: To avoid HPLC purification, add polymer-supported trisamine (to scavenge excess electrophile) and polymer-supported isocyanate (to scavenge unreacted starting piperazine) to each well. Shake for 2 hours, filter, and evaporate to yield >95% pure library members.

Quantitative Yield & Purity Metrics

The table below summarizes the expected quantitative outcomes when adhering strictly to the thermal and stoichiometric parameters outlined above[2].

Synthetic Step	Intermediate / Product	Expected Yield (%)	Enantiomeric Excess (ee %)	Key Reaction Condition
1. Amidation & Cyclization	(S)-3-(Biphenyl-3-ylmethyl)piperazine-2,5-dione	78 - 85	>99	NH₃/MeOH, 25 °C, 24 h
2. Carbonyl Reduction	(S)-2-(Biphenyl-3-ylmethyl)piperazine	70 - 75	>98	BH₃·THF, Reflux, 12 h
3. Regioselective Protection	(S)-1-Boc-3-(Biphenyl-3-ylmethyl)piperazine	65 - 72	>98	Boc₂O (1.0 eq), -78 °C
4. Library Diversification	Urea/Amide Derivatives (96-well Array)	80 - 95	>98	Polymer-supported scavengers

References

• US8530476B2 - Piperazinyl and piperidinyl ureas as modulators of fatty acid amide hydrolase Source: Google P
• (S)-2-BIPHENYL-3-YLMETHYL-PIPERAZINE Source: ChemicalBook
• Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines Source: RSC Advances
• Synthesis of Chiral 1-(Piperazin-2-yl)ethanol: An In-Depth Technical Guide Source: Benchchem
• CN1629146A - A New Method for the Synthesis of Chiral 2-Substituted Piperazines and Their Derivatives Source: Google P

Sources

• 1. US8530476B2 - Piperazinyl and piperidinyl ureas as modulators of fatty acid amide hydrolase - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN1629146A - A New Method for the Synthesis of Chiral 2-Substituted Piperazines and Their Derivatives - Google Patents [patents.google.com]
• 4. (S)-2-BIPHENYL-3-YLMETHYL-PIPERAZINE [m.chemicalbook.com]

Technical Notes & Optimization

Overcoming steric hindrance at the C2-position during amide coupling

Ticket Subject: Overcoming Steric Hindrance at the C2-Position

Status: Open Priority: Critical Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Diagnostic & Strategy Overview

Welcome to the Advanced Synthesis Support Center. You are likely here because standard coupling reagents (EDC, HATU, HBTU) have resulted in low conversion (<20%), significant epimerization, or stubborn starting material recovery when attempting to couple C2-hindered substrates (e.g.,

-disubstituted amino acids, ortho-substituted benzoic acids, or bulky anilines).

Steric hindrance at the C2 position imposes a high energy barrier on the tetrahedral intermediate formation. To overcome this, we must shift from "standard activation" to "high-velocity activation" or "minimized steric profile activation."

Decision Matrix: Reagent Selection

Use the following logic flow to select the appropriate chemistry for your specific hindrance profile.

Figure 1: Decision matrix for selecting coupling agents based on chirality and nucleophile strength.

Technical Knowledge Base (The "Why")

Why HATU Fails at C2

While HATU is the "gold standard" for difficult peptides, it relies on the formation of an -OAt active ester. In extremely hindered systems (like ortho-substituted anilines coupling with C2-bulky acids), the -OAt ester is bulky itself. The nucleophilic attack is slowed so significantly that:

• N-acyl urea formation (rearrangement) competes with the desired amidation.

• Oxazolone formation occurs, leading to racemization before the amine can attack.

The Solution: T3P (Propylphosphonic Anhydride)

T3P is superior for hindered couplings because it forms a mixed anhydride with the carboxylic acid. Unlike the bulky HATU/HBTU intermediates, the phosphorus byproduct is water-soluble and the activation complex is cyclic, which pulls the oxygen atoms back, reducing the steric radius around the carbonyl carbon. This allows the amine to approach more easily.

The "Nuclear Option": Ghosez's Reagent

When T3P fails, or if the substrate is achiral, converting the acid to an acid chloride is the most reactive path. Thionyl chloride (

) is often too harsh (generating HCl). Ghosez’s Reagent ( -chloroenamine) generates acid chlorides under neutral conditions , making it compatible with acid-sensitive protecting groups (Boc, t-Bu esters).

Troubleshooting Specific Scenarios (FAQs)

Ticket #1024: Coupling -disubstituted amino acids (e.g., Aib to Aib)

User Question: I am trying to couple Fmoc-Aib-OH to H-Aib-OMe. HATU gave me <10% yield after 24 hours. What is the fix?

Specialist Response: Coupling two Aib (aminoisobutyric acid) residues is notoriously difficult due to the "gem-dimethyl" effect creating a rigid, inaccessible center.

• The Fix: Switch to Acid Fluorides .

• Reagent: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate).

• Reasoning: Acid fluorides are smaller than acid chlorides and -OAt esters, allowing them to slip past the methyl groups. They are also more stable to hydrolysis than chlorides.

• Protocol Adjustment: Use TFFH (1.1 eq) with DIEA (3 eq) in DCM or DMF.

Ticket #1025: Ortho-substituted Anilines

User Question: I need to couple 2-chloro-6-methylbenzoic acid with 2,6-dichloroaniline. The reaction is dead with EDC/HOBt.

Specialist Response: You have a "double steric" problem: a hindered electrophile and a hindered, electron-poor nucleophile.

• The Fix: Ghosez’s Reagent or T3P with Pyridine .

• Recommendation: Since your acid is likely achiral (benzoic acid derivative), use Ghosez’s reagent to make the acid chloride in situ. Acid chlorides are highly electrophilic and can force the reaction with weak aniline nucleophiles.

• Alternative: If you lack Ghosez reagent, use T3P (50% in EtOAc) but use Pyridine as the solvent/base. Pyridine acts as a nucleophilic catalyst, forming an N-acyl pyridinium intermediate which is highly reactive.

Ticket #1026: Epimerization of Chiral Hindered Acids

User Question: I am coupling a bulky chiral acid (Phenylglycine derivative) and seeing 15% epimerization with HBTU/DIPEA.

Specialist Response: Phenylglycine is highly prone to epimerization via the oxazolone mechanism because the benzylic proton is acidic.

• The Fix: T3P + Weak Base or Collidine .

• Protocol: Use T3P. Crucially, replace DIPEA (strong base) with N-methylmorpholine (NMM) or 2,4,6-collidine .

• Mechanism: Strong bases like DIPEA/TEA promote proton abstraction at the alpha-position. Weaker bases (sym-collidine) are sufficient to drive the coupling but too sterically hindered to abstract the alpha-proton, preserving chirality.

Detailed Experimental Protocols

Protocol A: T3P Coupling (General & Hindered)

Best for: Chiral hindered substrates, late-stage functionalization.

Reagents:

• Carboxylic Acid (1.0 eq)

• Amine (1.1 – 1.5 eq)

• T3P (50% w/w solution in EtOAc or DMF) (1.5 – 2.0 eq)

• Base: Pyridine (3.0 – 5.0 eq) OR DIPEA (3.0 eq) for achiral substrates.

Step-by-Step:

• Dissolve the Carboxylic Acid and Amine in a minimal amount of solvent (EtOAc, 2-MeTHF, or DMF). Note: High concentration (0.5 M – 1.0 M) favors kinetics.

• Cool the mixture to 0 °C.

• Add the Base (Pyridine is preferred for hindered/chiral cases).

• Add T3P solution dropwise.

• Allow to warm to Room Temperature (RT).

• Critical Step: If conversion is slow after 4 hours, do not add more T3P immediately. Instead, add 0.5 eq of HOAt (catalytic additive) or heat to 40-50 °C if the substrate allows.

• Workup: T3P byproducts are water-soluble.[1][2] Wash with water, 1M HCl (if product stable), and saturated NaHCO3.

Protocol B: Ghosez’s Reagent (Acid Chloride Method)

Best for: Achiral, extremely bulky acids (e.g., tertiary carboxylic acids).

Reagents:

• Carboxylic Acid (1.0 eq)

• Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) (1.1 – 1.2 eq)

• Amine (1.2 – 1.5 eq)

• Base: TEA or DIPEA (2.0 – 3.0 eq)

• Solvent: Dry DCM or Chloroform.

Step-by-Step:

• Activation Phase: Under Nitrogen/Argon, dissolve Carboxylic Acid in dry DCM.

• Add Ghosez’s Reagent dropwise at RT (or 0 °C if very sensitive). Stir for 1–2 hours.

  • Checkpoint: Monitor by TLC (quench a tiny aliquot with MeOH -> check for methyl ester formation).

• Coupling Phase: Once acid chloride formation is complete, cool to 0 °C.

• Add the Amine and Base (dissolved in DCM) slowly to the reaction mixture.

• Stir at RT overnight.

• Workup: Standard aqueous extraction.

Mechanistic Visualization

The following diagram illustrates why T3P minimizes epimerization compared to standard conditions.

Figure 2: Mechanistic divergence between standard coupling (high risk of oxazolone formation) and T3P coupling (cyclic transition state).

Quantitative Comparison of Reagents

Reagent	Steric Tolerance	Epimerization Risk	Byproduct Removal	Best Use Case
HATU	Moderate	Moderate/High	Wash/Column	General peptide synthesis; moderate bulk.
T3P	High	Very Low	Aq.[1] Wash (Excellent)	Late-stage pharma; chiral centers; scale-up.
Ghosez	Very High	High (if chiral)	Evaporation	Achiral, extremely hindered acids (tertiary).
TFFH	High	Low	Wash	Aib-Aib couplings; acid fluorides.
COMU	Moderate/High	Low	Wash	Safer alternative to HATU; solid phase.[3]

References

• T3P Mechanistic Insight & Application: Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][2][4] Organic Process Research & Development.

• Ghosez's Reagent Protocol: Ghosez, L., Haveaux, B., & Viehe, H. G. (1969).[5] 1-Chloro-N,N,2-trimethyl-1-propenylamine: A Versatile Reagent for the Synthesis of Acid Chlorides. Angewandte Chemie International Edition.

• Prevention of Epimerization: Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis.[1][2][6] Tetrahedron.

• Acid Fluorides (TFFH) for Aib: Carpino, L. A., et al. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate: A Rapid-Acting Peptide Coupling Reagent.[6] Journal of the American Chemical Society.

• COMU vs HATU: El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ojs.chimia.ch [ojs.chimia.ch]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. bachem.com [bachem.com]

Optimization of recrystallization solvents for biphenyl-piperazine salts

Topic: Optimization of Recrystallization Solvents

Audience: Pharmaceutical Scientists, Process Chemists, and R&D Specialists.

Introduction

Welcome to the Technical Support Center. I am Dr. Aris, your Senior Application Scientist.

You are likely here because you are dealing with a Biphenyl-Piperazine salt—a structural motif common in antihistamines, antipsychotics, and antifungal agents. This molecular class presents a unique "Janus-faced" crystallization challenge:

• The Biphenyl Moiety: Highly hydrophobic, planar, and prone to

  - stacking.

• The Piperazine Core: Highly basic (

  , ), polar, and hygroscopic.

When you form a salt (e.g., HCl, succinate, or fumarate), you create a lattice that must accommodate both lipophilic bulk and ionic interactions. This duality often leads to oiling out (Liquid-Liquid Phase Separation) or disproportionation .

This guide moves beyond basic recipes. We will engineer the solvent system based on thermodynamic principles to ensure you isolate the correct polymorph with high purity.

Module 1: Solvent System Engineering

The "Push-Pull" Solubility Strategy

For biphenyl-piperazine salts, a single solvent rarely suffices. You need a Binary Solvent System that balances the dielectric requirement of the salt with the solubilization needs of the biphenyl tail.

Recommended Solvent Classes

Solvent Role	Function	Recommended Solvents	Why?
Primary Solvent (Good)	Dissolves the Ionic Salt	Methanol, Ethanol, 2-Propanol (IPA)	High dielectric constant ( ) stabilizes the ion pair. Alcohols can H-bond with the piperazine nitrogens.
Co-Solvent (Bridge)	Solubilizes Biphenyl	THF, Dichloromethane (DCM)	Prevents the hydrophobic tail from aggregating prematurely (oiling out) before the lattice forms.
Anti-Solvent (Bad)	Induces Nucleation	MTBE, Toluene, Heptane	Toluene is superior for biphenyls due to - interactions, helping to keep hydrophobic impurities in solution while the salt precipitates.

Protocol: The "Cocktail" Screening Method

Do not rely on random trials. Use this systematic approach to define your Metastable Zone Width (MSZW).

• Preparation: Weigh 50 mg of salt into 5 vials.

• Dissolution (High T): Add Primary Solvent (e.g., MeOH) dropwise at near-reflux (

  ) until clear.

• The "Cloud Point" Check:

  • Vial A (Cooling): Cool to

    . If no crystals, this solvent is too strong.

  • Vial B (Anti-solvent): Add Toluene dropwise at

    . Record the volume required to turn the solution turbid (Cloud Point).

• The "Clear Point" Check: Re-heat Vial B. If it clears, cool slowly. If it oils out, your anti-solvent is too non-polar; switch Toluene for EtOAc or IPA.

Module 2: Troubleshooting "Oiling Out" (LLPS)

The Issue: You cool your solution, but instead of crystals, you see oily droplets at the bottom. The Cause: Liquid-Liquid Phase Separation (LLPS).[1] The attractive forces between solute molecules are stronger than the solute-solvent interaction before the crystal lattice can organize. This is common in biphenyl-piperazine salts due to their flexible alkyl linkers.

Diagnostic & Mitigation Workflow

Figure 1: Decision matrix for mitigating oiling out (LLPS) during crystallization.

Corrective Protocol: Seeding at the "Cloud Point"

• Determine the temperature where oiling begins (

  ).

• Heat the solution to

  (solution becomes clear).

• Add 0.5 - 1.0 wt% of pure seed crystals.

• Critical Step: Hold the temperature for 30-60 minutes. This allows the seeds to grow and consume supersaturation, preventing the concentration from reaching the critical limit where LLPS occurs [1].

• Cool slowly (

  ).

Module 3: Disproportionation & Stoichiometry

The Issue: You input a Salt (e.g., 1:1 stoichiometry), but the isolated solid contains Free Base or Free Acid. The Cause: The "pH max" phenomenon.[2] If the local pH at the crystal surface shifts (due to solvent effects), the salt may dissociate. Piperazine salts are prone to this in alcohols because alcohols can act as weak proton acceptors [2].

The "Excess Acid" Rule

When recrystallizing piperazine salts, the solution equilibrium often favors the free base if the acid counter-ion is weak (e.g., tartrate, succinate).

• Solution: Always add a 5-10% molar excess of the counter-acid to the recrystallization solvent.

• Example: If recrystallizing Biphenyl-Piperazine Succinate in Ethanol, add 0.1 equivalents of Succinic Acid to the Ethanol before dissolving the salt. This suppresses dissociation via the Common Ion Effect [3].

Module 4: Impurity Rejection

The biphenyl ring is a magnet for non-polar impurities (dimers, starting materials). The piperazine ring attracts polar byproducts.

Solvent Selection for Specific Impurities:

Impurity Type	Recommended Wash/Solvent	Mechanism
Unreacted Biphenyl Halide	Toluene or Heptane	The impurity is highly soluble in non-polar solvents; the salt is insoluble. Use as an anti-solvent or wash.
Piperazine Degradants	Cold Ethanol or IPA	Oxidized piperazine species are often more polar. They stay in the alcoholic mother liquor while the salt crystallizes.
Inorganic Salts	Dry Alcohols (Avoid Water)	NaCl/KBr are insoluble in dry MeOH/EtOH. Filter the hot alcoholic solution to remove inorganics before cooling.

Frequently Asked Questions (FAQ)

Q1: My piperazine salt is forming a gel instead of crystals. Why? A: Gelling usually indicates a solvate formation or hydrogen-bond networking that traps solvent. This is common with Methanol .

• Fix: Switch to a sterically bulkier alcohol like Isopropanol (IPA) or 2-Butanol . The bulky alkyl group disrupts the gel network. Alternatively, increase the shear rate (stirring speed) to break the gel structure.

Q2: Can I use water as a co-solvent? A: Use with extreme caution. While water dissolves piperazine salts well, the hydrophobic biphenyl group will repel it, causing immediate oiling out or precipitation of amorphous material.

• Limit: Keep water content

  . If you must use water, ensure the salt is a Hydrate form (e.g., Piperazine Hexahydrate derivatives) [4].

Q3: The melting point is lower than the literature value after recrystallization. A: This suggests either Solvent Inclusion or Disproportionation .

• Run a TGA (Thermogravimetric Analysis).[3] If you see weight loss

  , you have trapped solvent. Dry at higher vacuum or mill the sample.

• Run an XRPD.[4] If you see peaks corresponding to the free base, you need to add excess acid during the next recrystallization (see Module 3).

References

• Mettler Toledo. "Oiling Out in Crystallization." Mettler Toledo Technical Library. Link

• Nagar, S. A. S., et al. "Deciphering the Mechanisms and Hazards of Salt Disproportionation." NIPER. Link

• Crystal Pharmatech. "How to Mitigate Disproportionation of API Salts." Crystal Pharmatech Technical Guides. Link

• BenchChem. "Physicochemical Properties of Piperazine Salts." BenchChem Technical Support. Link

• Pharmaceutical Technology. "Cocktail-Solvent Screening to Enhance Solubility." PharmTech. Link

Sources

• 1. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 2. Kinetic Barriers to Disproportionation of Salts of Weakly Basic Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Part 1: Troubleshooting Guide – Mechanisms of Racemization &amp; Countermeasures

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in medicinal chemistry: maintaining the stereochemical integrity of chiral 2-substituted piperazines.

Because the C2 position is highly activated by adjacent nitrogen atoms, these privileged scaffolds are exceptionally vulnerable to racemization and epimerization during multi-step synthesis. This guide breaks down the causality behind these failures and provides self-validating protocols to ensure absolute stereocontrol.

Issue 1: Stereocenter Erosion During Organolithium Functionalization

Symptom: Low enantiomeric excess (ee) and the presence of acyclic side products when attempting to directly functionalize the C2 position of an intact piperazine ring. Causality: The1 utilizing s-BuLi and a chiral diamine (such as (-)-sparteine) is a powerful method to access enantiopure α-substituted piperazines[1]. However, the resulting lithiated piperazine intermediate is highly unstable. Without proper steric shielding, it undergoes rapid ring-fragmentation, which scrambles the stereocenter and degrades the overall yield[2]. Furthermore, the electrophile itself can prematurely displace the chiral ligand, causing a racemic background reaction[1]. Solution: The distal N-substituent (N4) dictates the stability of the lithiated intermediate. You must replace sterically unhindered groups (like methyl) with sterically hindered N-alkyl groups to structurally block the fragmentation pathway[1]. Additionally, implement a "diamine switch" strategy prior to electrophile addition to optimize the chiral environment for specific electrophiles, preventing premature ligand displacement[2].

Issue 2: Epimerization During Peptide Coupling of Piperazine-2-Carboxylic Acids

Symptom: Loss of optical purity during the coupling of chiral 1-Boc-piperazine-2-carboxylic acid derivatives to primary or secondary amines. Causality: The C2 proton is highly acidic due to the adjacent electron-withdrawing N-Boc and carboxylic acid groups. Basic conditions standard in peptide coupling (e.g., using excess DIPEA or TEA) promote reversible deprotonation, leading to an enolized intermediate and subsequent racemization[3]. Solution: Switch to coupling reagents specifically documented for their 4 (3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one)[4]. Maintain strict stoichiometric control of the tertiary amine base, keeping it to an absolute minimum.

Logical relationship between racemization pathways and corresponding synthetic mitigation strategies.

Part 2: Frequently Asked Questions (FAQs)

Q: Can we build the piperazine ring from chiral amino acids to avoid direct C-H functionalization issues entirely? A: Yes, the "chiral pool" approach is highly reliable. Starting from enantiopure α-amino acids, you can synthesize in just four steps. The key transformation is an aza-Michael addition between an orthogonally bis-protected chiral 1,2-diamine and an in situ generated vinyl diphenyl sulfonium salt (derived from 2-bromoethyl-diphenylsulfonium triflate). Because the stereocenter is never subjected to strong base, racemization is bypassed.

Q: Is there a single-step method to form chiral 2-substituted piperazines from simple precursors without racemization? A: The stannyl amine protocol (SnAP) is an excellent, modern alternative. Using 5 (e.g., SnAP 2-Methylpiperazine), you can synthesize saturated N-heterocycles directly from commercially available aldehydes via a copper-catalyzed radical cross-coupling mechanism[5]. The C2 stereocenter is pre-installed on the SnAP reagent, and the cyclization proceeds without detectable racemization[5].

Part 3: Self-Validating Experimental Protocols

Protocol A: Asymmetric Lithiation-Trapping of N-Boc Piperazines

This protocol incorporates real-time validation to prevent over-lithiation and subsequent ring fragmentation.

• Substrate Preparation: Dissolve the N-Boc piperazine (bearing a sterically hindered distal N-alkyl group) in anhydrous THF under an argon atmosphere. Cool the reaction vessel to strictly -78°C.

• Asymmetric Lithiation: Add (-)-sparteine (1.2 eq), followed by the dropwise addition of s-BuLi (1.1 eq). Causality: The chiral diamine coordinates with the lithium ion, directing the base to stereoselectively deprotonate the pro-S or pro-R equatorial proton.

• In Situ Validation (Critical Step): Monitor the reaction using in situ IR spectroscopy. Track the shift of the Boc carbonyl stretch to validate the formation of the lithiated species. Validation: Do not exceed the optimized lithiation time (typically 30-60 minutes). Prolonged exposure leads to irreversible ring-fragmentation.

• Electrophile Trapping: If required for your specific electrophile, execute a "diamine switch" by adding a secondary ligand. Rapidly inject the pre-cooled electrophile.

• Post-Reaction Validation: Quench with saturated NH₄Cl. Following extraction, immediately verify the enantiomeric excess via Chiral Stationary Phase HPLC (CSP-HPLC) before proceeding to deprotection.

Self-validating experimental workflow for the asymmetric lithiation-trapping of N-Boc piperazines.

Protocol B: Scalable Aza-Michael Annulation from Chiral Amino Acids

This protocol utilizes the chiral pool to guarantee absolute stereochemical configuration.

• Diamine Formation: Convert an enantiopure α-amino acid into an orthogonally bis-protected chiral 1,2-diamine (e.g., utilizing Boc and Cbz protecting groups).

• Sulfonium Salt Generation: In situ generate the vinyl diphenyl sulfonium salt by reacting 2-bromoethyl-diphenylsulfonium triflate with a mild base.

• Aza-Michael Cyclization: Introduce the chiral 1,2-diamine to the sulfonium salt solution. Causality: The differential protection of the nitrogen atoms ensures regiocontrol during the sequential aza-Michael addition and intramolecular alkylation, closing the piperazine ring while perfectly preserving the original amino acid stereocenter.

• Validation: Confirm the orthogonal protection status via NMR to ensure regioselective functionalization is possible in subsequent steps.

Part 4: Quantitative Data Summaries

Table 1: Impact of Distal N-Substituent on Lithiation-Trapping Enantioselectivity

Distal N-Substituent	Ring Fragmentation Risk	Typical Enantioselectivity (ee %)	Scientific Recommendation
Methyl (-CH₃)	High	Low (<70%)	Avoid for direct organolithium functionalization.
Isopropyl (-iPr)	Low	High (>90%)	Preferred for intermediate stability and yield.

| Bulky Aryl | Low | Very High (>95%) | Optimal for complex electrophile trapping. |

Table 2: Comparison of Synthetic Strategies for 2-Substituted Piperazines

Synthetic Route	Key Reagents / Catalysts	Racemization Risk	Scalability
Asymmetric Lithiation-Trapping	s-BuLi, (-)-sparteine, N-Boc Piperazine	Moderate (Requires strict -78°C control)	Moderate
Chiral Pool (Aza-Michael)	α-amino acids, vinyl diphenyl sulfonium salt	Low (Stereocenter pre-installed)	High (Multi-gram scale proven)

| SnAP Radical Cyclization | SnAP 2-Methylpiperazine, Aldehydes, Cu(II) | Very Low (No detectable racemization) | Moderate |

Part 5: References

• Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• SnAP reagents for the synthesis of piperazines and morpholines Source: ETH Library URL:[Link]

• Composition and antiviral activity of substituted azaindoleoxoacetic piperazine derivatives Source: Google Patents (WO2004014380A1) URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 1-Boc-Piperazine-2-carboxylic acid | 1214196-85-6 | Benchchem [benchchem.com]
• 4. WO2004014380A1 - Composition and antiviral activity of substituted azaindoleoxoacetic piperazine derivatives - Google Patents [patents.google.com]
• 5. research-collection.ethz.ch [research-collection.ethz.ch]

DMPK &amp; MedChem Support Center: Troubleshooting Metabolic Clearance of Biphenyl-Piperazine Motifs

Welcome to the Technical Support Center for Medicinal Chemistry and DMPK (Drug Metabolism and Pharmacokinetics). Biphenyl-piperazine scaffolds are privileged structures frequently utilized in CNS agents, antimalarials, and oncology drugs. However, they are notorious for rapid Phase I metabolic clearance.

This guide provides actionable, step-by-step troubleshooting strategies to identify and mitigate these metabolic liabilities, focusing on causality and self-validating experimental designs.

FAQ 1: Pinpointing the Metabolic Liability

Q: My biphenyl-piperazine lead compound shows rapid intrinsic clearance (

> 100 µL/min/mg) in human liver microsomes (HLM). How do I determine if the piperazine ring or the biphenyl system is the primary metabolic soft spot?

A: You must perform a Metabolite Identification (Met-ID) assay using LC-MS/MS. Biphenyl-piperazines typically undergo CYP3A4/CYP2D6-mediated N-dealkylation at the piperazine core or aromatic hydroxylation on the biphenyl rings[1]. To ensure your data is reliable, you must run a self-validating microsomal assay that isolates enzymatic degradation from chemical instability.

Protocol: Self-Validating Microsomal Met-ID Assay

Objective: Determine

, , and identify specific metabolic soft spots.

• Matrix Preparation: Prepare 100 mM potassium phosphate buffer (pH 7.4) containing 1 mg/mL liver microsomes (e.g., HLM or RLM).

• Compound Addition: Spike the biphenyl-piperazine test compound to a final concentration of 1 µM. Critical: Keep organic solvent (e.g., DMSO) < 0.1% to prevent CYP enzyme inhibition.

• Self-Validating Controls:

  • Negative Control (Minus-NADPH): Incubate the test compound without the NADPH regenerating system. Causality: If the compound degrades in this control, the instability is chemical (e.g., hydrolysis or oxidation in buffer), not CYP-mediated.

  • Positive Control: Incubate a known high-clearance drug (e.g., Verapamil) with NADPH. Causality: Confirms the microsomes are enzymatically active and the NADPH system is functioning.

• Reaction Initiation & Quenching: Initiate the reaction by adding 1 mM NADPH. Aliquot 50 µL at specific time points (0, 5, 15, 30, 60 mins) and quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard.

• LC-MS/MS Analysis: Centrifuge at 4000 rpm for 15 mins to precipitate proteins. Analyze the supernatant. Look for mass shifts of +14 Da (carbonyl formation/oxidation) or loss of alkyl groups (N-dealkylation).

Caption: Workflow for identifying and mitigating metabolic clearance in biphenyl-piperazine compounds.

FAQ 2: Blocking Piperazine N-Dealkylation

Q: Met-ID confirms that the primary clearance mechanism is N-dealkylation at the piperazine ring. What structural modifications can I apply without drastically altering the compound's vector or target affinity?

A: N-dealkylation is initiated by CYP450 enzymes via hydrogen abstraction at the carbon alpha to the basic nitrogen. To block this, you must alter the electronic or steric environment of the piperazine ring[2]:

• Basicity Reduction (Lactamization): Converting the piperazine to a piperazinone (lactam) pulls electron density away from the nitrogen. Causality: CYP-mediated oxidation often involves an initial electron transfer from the nitrogen's lone pair. Reducing basicity (lowering pKa) hinders this initial step, significantly slowing the reaction rate[3].

• Steric Shielding: Incorporating methyl groups (e.g., 2,6-dimethylpiperazine) creates steric bulk. Causality: This physically obstructs the bulky CYP450 heme-oxo complex from accessing the alpha-carbon, preventing hydrogen abstraction[4].

• Bridged Bicycles: Utilizing bridged piperazines (e.g., 3,8-diazabicyclo[3.2.1]octane) restricts conformational flexibility. Causality: The rigid structure prevents the compound from adopting the ideal geometry required for oxidation within the CYP active site[2].

Caption: CYP450-mediated N-dealkylation signaling pathway of biphenyl-piperazine motifs.

FAQ 3: Addressing the "Metabolic Switch" to the Biphenyl Ring

Q: We successfully blocked the piperazine N-dealkylation using a lactam bioisostere, but overall clearance remains high. Met-ID now shows aromatic hydroxylation on the biphenyl moiety. How do we address this?

A: When a primary soft spot is blocked, CYP enzymes often attack the next most electron-rich or accessible site—a phenomenon known as "metabolic switching"[3]. The biphenyl system is highly lipophilic and prone to epoxidation and subsequent hydroxylation.

• Targeted Fluorination: Substitute hydrogen with fluorine at the para- or meta-positions of the biphenyl ring. Causality: The C-F bond is significantly stronger than the C-H bond, resisting CYP-mediated hydrogen abstraction while maintaining a similar van der Waals radius to hydrogen.

• Lipophilicity Reduction (Lowering logD): High lipophilicity drives non-specific CYP binding. Causality: Disrupting the biphenyl planarity or introducing polar heteroatoms (e.g., replacing a phenyl ring with a pyrimidine or pyridine) lowers logD, reducing the compound's affinity for the lipophilic CYP active site and lowering overall microsomal clearance[5].

Quantitative Data Summary

The table below summarizes the expected impact of various structural modifications on the intrinsic clearance (

) and half-life ( ) of biphenyl-piperazine derivatives, synthesized from established medicinal chemistry optimization campaigns.

Table 1: Impact of Structural Modifications on Piperazine Clearance

Strategy	Structural Modification	Mechanistic Rationale	Avg. Impact on	Avg. Impact on
Baseline	Unsubstituted Piperazine	Highly basic, exposed -carbons	Baseline (High)	< 10 min
Steric Hindrance	2,6-Dimethylpiperazine	Blocks CYP heme-oxo access	Reduced by 40-60%	20 - 40 min
Basicity Reduction	Piperazinone (Lactam)	Electron withdrawal lowers pKa	Reduced by >70%	> 60 min
Conformational Lock	Bridged Bicyclic Piperazine	Restricts binding geometry	Reduced by 50-80%	45 - 90 min
Biphenyl Shielding	Para-Fluorination	Strengthens C-H bond against oxidation	Reduced by 30-50%	30 - 60 min

References

• Mitigating Heterocycle Metabolism in Drug Discovery Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Imidazolopiperazines: Lead Optimization of the Second-Generation Antimalarial Agents Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Towards Metabolically Stable 5-HT7 Receptor Ligands: A Study on 1-arylpiperazine Derivatives and Related Isosters Source: PubMed (National Institutes of Health) URL:[Link]

• Series of (([1,1′-Biphenyl]-2-yl)methyl)sulfinylalkyl Alicyclic Amines as Novel and High Affinity Atypical Dopamine Transporter Inhibitors with Reduced hERG Activity Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• N-Dealkylation of Arylpiperazine Derivatives: Disposition and Metabolism of the 1-Aryl-Piperazines Formed Source: ResearchGate / Current Drug Metabolism URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Towards metabolically stable 5-HT7 receptor ligands: a study on 1-arylpiperazine derivatives and related isosters - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Scientist's Guide to Handling Hygroscopic Hydrochloride Salts of Piperazine Derivatives

Welcome to the comprehensive support center for researchers, scientists, and drug development professionals working with hygroscopic hydrochloride (HCl) salts of piperazine derivatives. The hygroscopic nature of these compounds presents unique challenges in the laboratory, from accurate weighing to ensuring long-term stability. This guide is designed to provide you with expert insights, practical troubleshooting advice, and detailed protocols to mitigate the impact of moisture and ensure the integrity of your experiments.

Section 1: Understanding the Core Challenge: Hygroscopicity in Piperazine HCl Salts

Hygroscopicity is the tendency of a solid substance to attract and absorb moisture from the surrounding atmosphere.[1] Piperazine and its derivatives, particularly in their hydrochloride salt forms, are known to be hygroscopic.[2][3][4] This absorbed water is not merely a passive addition; it can actively interfere with the compound's physical and chemical properties, leading to a cascade of potential experimental errors.[1][5]

Why are piperazine HCl salts prone to hygroscopicity?

The presence of the polar hydrochloride salt increases the compound's affinity for water molecules. While forming a salt can enhance the aqueous solubility and stability of the parent piperazine base, it often increases its hygroscopicity.[5][6][7]

The consequences of uncontrolled moisture absorption include:

• Inaccurate Weighing: The measured mass will be artificially inflated by the weight of absorbed water, leading to significant errors in solution concentrations.[1]

• Physical State Alterations: The free-flowing powder can transform into a sticky, clumpy, or even a solid mass, making it difficult to handle and dispense accurately.[1] This can also affect critical properties like melting point and crystal structure.[1]

• Chemical Degradation: The presence of water can facilitate hydrolysis or other degradation pathways, compromising the purity and potency of your compound.[1][8]

• Reduced Solubility: While the HCl salt form is generally chosen to improve solubility, excessive hydration can sometimes negatively impact dissolution rates.[7]

Section 2: Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments in a practical question-and-answer format.

Q1: My piperazine HCl salt powder has become clumpy and difficult to handle. What should I do?

A1: This is a classic sign of moisture absorption.[1] The course of action depends on the severity and the requirements of your experiment.

• For non-critical applications with minor clumping: You may be able to gently break up the clumps with a clean, dry spatula inside a desiccator or a low-humidity environment like a glove box.

• For quantitative or sensitive applications: It is highly recommended to dry the material thoroughly before use. The absorbed water will lead to inaccurate weighing.[1] If the compound appears discolored or has turned into a gummy solid, it may be a sign of significant degradation, and using a fresh, unopened sample is advisable.

Q2: I'm observing a continuous upward drift on the analytical balance when weighing my piperazine HCl salt. What's happening and how can I get an accurate weight?

A2: This upward drift is a direct indication that your sample is actively absorbing moisture from the air.[9] To obtain an accurate weight, you must minimize the sample's exposure to the atmosphere.

Recommended Weighing Protocol (Difference Method):

• Place a larger amount of your piperazine HCl salt than needed into a clean, dry weighing bottle with a stopper.

• Accurately weigh the bottle containing the sample and stopper.

• Quickly transfer an approximate amount of the sample from the weighing bottle into your receiving vessel (e.g., a flask).

• Immediately re-stopper the weighing bottle and re-weigh it.

• The difference between the initial and final weights of the weighing bottle is the exact mass of the sample transferred.

This "weighing by difference" method is superior for hygroscopic materials as the sample is only briefly exposed to the atmosphere during transfer.[2]

Q3: My experimental results (e.g., in a cell-based assay) are inconsistent. Could the hygroscopicity of my piperazine derivative be a factor?

A3: Absolutely. If you are preparing stock solutions based on the weight of a hygroscopic compound without accounting for water content, the actual concentration of your active molecule will be lower than calculated. This can lead to significant variability in your results.

Troubleshooting Workflow:

Caption: Decision workflow for handling new piperazine HCl salts.

This guide provides a foundational understanding and practical solutions for the challenges posed by hygroscopic piperazine hydrochloride salts. By implementing these best practices, you can enhance the accuracy, reproducibility, and reliability of your research.

References

• Piperazine dihydrochloride - Solubility of Things. (n.d.). Retrieved March 7, 2026, from [Link]

• Water Analysis in Piperidine/Piperazine. (n.d.). Scribd. Retrieved March 7, 2026, from [Link]

• What are the stability conditions of piperazine? (2025, August 4). Biosynce Blog. Retrieved March 7, 2026, from [Link]

• Piperazine, hydrochloride (1:?). (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

• Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. (2023, January 5). Semantic Scholar. Retrieved March 7, 2026, from [Link]

• A Review on Analytical Methods for Piperazine Determination. (2024, December 27). Retrieved March 7, 2026, from [Link]

• DIHYDROCHLORIDE HAZARD SUMMARY. (n.d.). NJ.gov. Retrieved March 7, 2026, from [Link]

• The establishment of a practical method for the determination of piperazine residues using accelerated solvent extraction and UHPLC-FLD. (2020, January 2). Retrieved March 7, 2026, from [Link]

• Piperazine. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• High Solubility Piperazine Salts of the Nonsteroidal Anti-Inflammatory Drug (NSAID) Meclofenamic Acid. (2012, February 17). ResearchGate. Retrieved March 7, 2026, from [Link]

• Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. (n.d.). Retrieved March 7, 2026, from [Link]

• Degradation of 2‑Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

• Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. (2023, January 5). PMC. Retrieved March 7, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. PIPERAZINE DIHYDROCHLORIDE | 142-64-3 [chemicalbook.com]
• 5. Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Piperazine, hydrochloride (1:?) | C4H11ClN2 | CID 82044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. biosynce.com [biosynce.com]
• 9. repositories.lib.utexas.edu [repositories.lib.utexas.edu]

Technical Support Center: hERG Liability Mitigation in Biphenyl Lead Compounds

Welcome to the Cardiotoxicity & Ion Channel Troubleshooting Center . This guide is designed for medicinal chemists, electrophysiologists, and drug development professionals actively working to resolve human Ether-à-go-go-Related Gene (hERG) potassium channel liabilities in biphenyl-containing lead compounds.

Biphenyl scaffolds are highly privileged in drug discovery due to their ability to address deep hydrophobic pockets. However, their intrinsic lipophilicity and planarity make them notorious for off-target hERG binding, leading to QT interval prolongation and fatal arrhythmias (Torsades de Pointes). This guide provides field-proven structural strategies, assay troubleshooting, and validated protocols to navigate this challenge.

Part 1: Frequently Asked Questions (FAQs) – Structural Optimization

Q1: Why do my biphenyl-containing compounds consistently show high hERG affinity (IC50 < 1 µM)?

A: The hERG channel possesses a uniquely large inner cavity devoid of the standard 'Pro-X-Pro' sequence found in other Kv channels. This cavity is lined with two critical aromatic residues: Tyrosine 652 (Y652) and Phenylalanine 656 (F656) [1]. Biphenyl compounds are highly susceptible to hERG blockade because their planar, lipophilic structure perfectly aligns with this pharmacophore. The biphenyl rings engage in strong ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

stacking with Y652 and hydrophobic interactions with F656. Furthermore, if your biphenyl is coupled with a basic amine (common in CNS drugs), the protonated amine forms cation- interactions with Y652, anchoring the biphenyl deep within the pore.

Q2: What are the most reliable structural modifications to reduce biphenyl hERG liability without losing target potency?

A: Simply reducing overall lipophilicity (LogD) is often insufficient and can destroy primary target affinity. Instead, employ targeted physicochemical disruptions:

• Disrupt Planarity (Ortho-Substitution): Introducing a steric clash (e.g., a methyl, fluorine, or chlorine group) at the ortho-position of the biphenyl linkage forces the two rings out of coplanarity. This increased dihedral angle breaks the ideal geometry required for simultaneous interaction with Y652 and F656[2].

• Modulate Basicity (pKa Reduction): If your compound contains a basic amine, lowering its pKa (e.g., via fluorination of adjacent carbons or converting a piperidine to a morpholine) reduces the fraction of ionized molecules at physiological pH, directly weakening the cation-

  anchor in the hERG pore.

• Zwitterionic or Polar Additions: Introducing a carboxylic acid or a highly polar heteroaromatic ring can drastically reduce hERG affinity. The hERG cavity is highly hydrophobic; burying a polar group within it carries a massive desolvation penalty.

Q3: How do I balance hERG mitigation with Central Nervous System (CNS) penetrability?

A: Rely on Multiparameter Optimization (MPO) scoring rather than single-parameter chasing. For biphenyls, targeting a CNS MPO score > 3 while keeping LogD

between 2.0 and 3.0 provides the best probability of maintaining blood-brain barrier permeability while achieving a hERG/Target affinity ratio of >30[3].

Part 2: Data Presentation – Physicochemical Impact on hERG

The following table summarizes typical structure-activity relationship (SAR) outcomes when optimizing a standard basic biphenyl scaffold.

Modification Strategy	Specific Structural Change	Effect on LogD	Effect on Amine pKa	Typical hERG IC Shift
Baseline	Unsubstituted Biphenyl + Piperidine	4.2	9.5	0.1 µM (Potent Blocker)
Planarity Disruption	Ortho-Methylation of Biphenyl	4.4	9.5	1.5 µM (15x Weaker)
pKa Modulation	Piperidine Morpholine	3.1	7.2	8.0 µM (80x Weaker)
Polarity Insertion	Addition of Oxetane/Hydroxyl	2.5	9.2	12.0 µM (120x Weaker)
Combined Approach	Ortho-Fluoro + Morpholine	2.8	7.0	>30 µM (Clean Profile)

Part 3: Troubleshooting Guide – Automated Patch-Clamp (APC) Assays

Issue: High variability or false negatives in high-throughput APC for highly lipophilic biphenyls.

Root Cause: Biphenyls with high LogP/LogD often suffer from micro-precipitation in aqueous buffers or non-specific adsorption to the plastic multi-well plates and microfluidic tubing of automated patch-clamp systems[4]. This lowers the actual free drug concentration reaching the cell, yielding a falsely safe hERG IC50. Solution:

• Surfactant Addition: Supplement the extracellular recording solution with a low concentration of a non-ionic surfactant (e.g., 0.01% Pluronic F-68 or 0.1% BSA) to maintain compound solubility without altering membrane biophysics[4].

• Glass Inserts: Use glass-coated microplates for compound preparation and serial dilutions prior to loading onto the APC platform.

• Temperature Control: Ensure recordings are performed at physiological temperature (37°C) rather than room temperature. Biphenyl binding kinetics and hERG gating are highly temperature-dependent; room temperature assays frequently underestimate blockade potency[5].

Part 4: Step-by-Step Methodology – Validating hERG Liability via APC

To ensure self-validating and highly trustworthy data, follow this standardized protocol for Automated Patch-Clamp (e.g., Qube 384 or IonFlux) at physiological temperatures.

Step 1: Cell Preparation

• Culture CHO-K1 cells stably expressing the Kv11.1 (hERG) channel.

• Harvest cells at 70-80% confluency using Detachin or an optimized non-enzymatic cell dissociation buffer to preserve ion channel surface expression.

• Resuspend in extracellular solution (ECS) at a density of

  cells/mL.

Step 2: System Priming and Quality Control

• Prime the APC microfluidics with ECS (containing 0.01% Pluronic F-68 for lipophilic biphenyls).

• Load the intracellular solution (ICS) containing ATP and EGTA to prevent current rundown.

• Self-Validation Check: Only include cells that achieve a seal resistance of

  (gigaseal) and maintain a stable baseline current for at least 3 minutes.

Step 3: Voltage Protocol Application

• Hold the membrane potential at -80 mV.

• Apply a depolarizing prepulse to +40 mV for 2 seconds to fully activate and inactivate the hERG channels.

• Step down to -40 mV for 2 seconds to elicit the characteristic outward tail current (recovery from inactivation).

• Measure the peak tail current.

Step 4: Compound Addition and Analysis

• Apply the biphenyl test compound in a 4-point or 8-point concentration-response curve (CRC).

• Allow a 5-minute incubation period per concentration to ensure steady-state block, as biphenyls often exhibit slow "trapping" kinetics[1].

• Positive Control: Conclude the assay by applying 1 µM E-4031 (a selective hERG reference inhibitor) to ensure 100% block of the specific hERG current[6].

• Calculate the IC50 by fitting the normalized tail current reduction to a standard Hill equation.

Part 5: Mandatory Visualizations

Diagram 1: Mechanism of Biphenyl-Induced hERG Blockade

Caption: Mechanism of biphenyl-induced hERG channel blockade via Y652 and F656 interactions.

Diagram 2: Iterative Optimization Workflow for hERG Mitigation

Caption: Iterative optimization workflow for reducing hERG liability in biphenyl lead compounds.

References

• Direct block of hERG potassium channels by the protein kinase C inhibitor bisindolylmaleimide I (GF109203X) . Cardiovascular Research | Oxford Academic. Retrieved from:[Link]

• Binding modes of hERG blockers: An unsolved mystery in the drug design arena . ResearchGate. Retrieved from:[Link]

• Challenges of Aufheben to Promote Druglikeness: Chemical Modification Strategies to Improve Aqueous Solubility and Permeability . PMC. Retrieved from:[Link]

• Series of (([1,1′-Biphenyl]-2-yl)methyl)sulfinylalkyl Alicyclic Amines as Novel and High Affinity Atypical Dopamine Transporter Inhibitors with Reduced hERG Activity . ACS Publications. Retrieved from:[Link]

• Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel . ResearchGate. Retrieved from:[Link]

• Development and validation of a Qube automated patch clamp hERG assay at physiological temperatures . Sophion. Retrieved from:[Link]

• hERG Patch Clamp Assay – Cardiac Safety Panel . Reaction Biology. Retrieved from:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Challenges of Aufheben to Promote Druglikeness: Chemical Modification Strategies to Improve Aqueous Solubility and Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. sophion.com [sophion.com]
• 6. reactionbiology.com [reactionbiology.com]

Reference Data & Comparative Studies

Navigating Chiral Purity: A Comparative Guide to HPLC Separation Methods for (R)- and (S)-Piperazine Derivatives

Audience: Researchers, analytical chemists, and drug development professionals. Content Type: Objective Comparison Guide & Experimental Methodology.

Introduction: The Analytical Challenge of Piperazine Pharmacophores

Piperazine derivatives are ubiquitous structural motifs in modern pharmacology, serving as the core scaffold for numerous H1-antihistamines, antipsychotics, and antidepressants. Because enantiomers of chiral piperazines often exhibit vastly different pharmacological and toxicological profiles, achieving baseline chiral separation is a strict regulatory requirement in drug development [1].

However, the chromatographic separation of piperazines presents a notorious challenge: severe peak tailing . The highly basic secondary or tertiary nitrogen atoms within the piperazine ring (typically exhibiting a pKa of ~9.8) undergo strong secondary ionic interactions with acidic residual silanols on the silica support of standard stationary phases.

As a Senior Application Scientist, I approach this not merely as a separation task, but as a thermodynamic puzzle. To achieve robust, reproducible resolution (

), we must either mask these secondary interactions, alter the analyte's chemical state, or bypass traditional silica-based liquid chromatography entirely.

This guide objectively compares three validated methodologies—Direct Polysaccharide CSPs, Indirect Chiral Derivatization, and Capillary Electrophoresis (CE)—providing the mechanistic causality and self-validating protocols required to implement them successfully.

Comparative Analysis of Chiral Separation Strategies

To select the optimal method, one must weigh resolution efficiency against sample preparation time and analytical throughput. The table below synthesizes experimental data from established literature comparing the three primary modalities [2][3][4].

Table 1: Quantitative Comparison of Separation Alternatives

Methodology	Chiral Selector / Reagent	Typical Resolution ( )	Analysis Time	Sensitivity (LOD)	Cost & Ease of Use
Direct HPLC (Polysaccharide CSP)	Immobilized Cellulose/Amylose (e.g., Chiralpak IC)	1.5 – 3.2	10 – 25 min	Moderate (UV dependent)	High Cost (CSP columns), High Ease (No derivatization)
Indirect HPLC (Derivatization)	GITC or NBD-Cl (Pre-column)	2.0 – 4.5	30 – 45 min	High (Enhances UV/Fluorescence)	Low Cost (Achiral C18), Low Ease (Complex prep)
Capillary Electrophoresis (CE)	Sulfated -Cyclodextrin (S- -CD)	1.8 – 3.5	15 – 30 min	5.9 – 11.4 mol/L	Moderate Cost , Moderate Ease (Requires CE system)

Mechanistic Causality: Why Choose Which?

• Direct Polysaccharide CSPs: This is the industry standard for high-throughput environments. The chiral recognition relies on a transient, three-point interaction model (hydrogen bonding,

  interactions, and dipole stacking) between the analyte and the carbamate linkages of the polysaccharide backbone [1].

• Indirect Chiral Derivatization: Ideal for trace-level analysis or when the piperazine lacks a strong chromophore. By reacting the enantiomers with a chiral reagent like 2,3,4,6-tetra-O-acetyl-

  -D-glucopyranosyl isothiocyanate (GITC), you create stable diastereomers. Diastereomers possess different physical properties and can be separated on cheap, robust achiral C18 columns [2].

• Capillary Electrophoresis (CE): Highly effective for cationic piperazine derivatives (like chlorcyclizine). The separation is driven by the differential inclusion complexation between the cationic drug and the anionic cavity of sulfated

  -cyclodextrin (S- -CD) under an applied electric field [3].

Experimental Protocols: Self-Validating Systems

A robust analytical method must be self-validating. The protocols below are designed so that the success of each step confirms the underlying chemical hypothesis.

Protocol A: Direct HPLC Separation using a Polysaccharide CSP

Reference standard: Piperazin-2-ylmethanol or similar basic derivatives [4].

The Self-Validation Principle: The integrity of this protocol hinges on the basic additive. Run the method first without Diethylamine (DEA). You will observe massive peak tailing. Adding 0.1% DEA masks the residual silanols. The immediate restoration of sharp, Gaussian peaks validates the hypothesis that secondary ionic interactions were the root cause of the chromatographic failure.

Step-by-Step Methodology:

• Chromatographic System: Isocratic HPLC system with a Photodiode Array (PDA) detector.

• Column Selection: Chiralpak IC (

  mm, 5 m particle size). Immobilized phases are preferred over coated phases as they allow for a broader range of organic modifiers.

• Mobile Phase Preparation: Prepare a mixture of Acetonitrile / Methanol / Diethylamine in a 90:10:0.1 (v/v/v) ratio. Crucial: Filter through a 0.22

  m PTFE membrane and degas thoroughly.

• Sample Preparation: Dissolve the racemic piperazine standard in the mobile phase to a concentration of 0.1 mg/mL.

• Execution:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C (Temperature optimization is critical; lower temperatures often increase

    by stabilizing the transient diastereomeric complex, but broaden peaks due to mass transfer kinetics).

  • Injection Volume: 10

    L.

• Data Analysis: Calculate Enantiomeric Excess (

  ) using the integrated peak areas: .

Protocol B: Capillary Electrophoresis with S- -CD

Reference standard: Cationic H1-antihistamines (e.g., chlorcyclizine) [3].

• Background Electrolyte (BGE) Preparation: Prepare a 100 mM phosphate buffer and adjust the pH to strictly 6.0. At this pH, the piperazine nitrogens remain protonated (cationic).

• Chiral Selector Addition: Dissolve sulfated

  -cyclodextrin (S- -CD) into the buffer to achieve a final concentration of 34 mg/mL.

• Organic Modifier: Add Methanol to a final concentration of 40% (v/v) to modulate the electroosmotic flow (EOF) and improve solubility.

• Execution: Apply a constant voltage (e.g., 20 kV) across the capillary. The enantiomer that forms the stronger inclusion complex with the bulky, slow-moving S-

  -CD will migrate slower, achieving baseline resolution.

Method Development Workflow Visualization

The following diagram maps the logical decision tree for separating chiral piperazine derivatives, emphasizing the critical divergence between direct, indirect, and electrophoretic methods.

Caption: Decision matrix and workflow for the chiral separation of piperazine derivatives.

Conclusion

The successful chiral resolution of piperazine derivatives requires a deep understanding of the molecule's basicity and its interaction with the stationary phase. While Direct HPLC using polysaccharide CSPs remains the gold standard for preparative and routine analytical work—provided basic modifiers like DEA are utilized to prevent silanol interactions—Indirect Derivatization and Capillary Electrophoresis offer indispensable alternatives for trace analysis and highly cationic species, respectively. By applying a causality-driven, self-validating approach to method development, laboratories can ensure robust, regulatory-compliant enantiomeric quantification.

References

• PubMed Central (NIH). "High-performance Liquid Chromatographic Resolution of 1-(1,4-benzodioxane-2-formyl)-piperazine Enantiomers After Chiral Derivatization." National Library of Medicine. Available at:[Link]

• PubMed Central (NIH).

  -cyclodextrin." Electrophoresis, 2024 Sep;45(17-18):1479-1486. Available at:[Link]

Binding Affinity Comparison: 2-Substituted vs. Unsubstituted Piperazines

Executive Summary: The Conformational Trade-Off

In medicinal chemistry, the piperazine ring is a privileged scaffold, serving as a core linker in drugs ranging from antipsychotics (e.g., Aripiprazole) to kinase inhibitors (e.g., Imatinib). The decision to introduce a substituent at the C2 position—converting an achiral, flexible linker into a chiral, conformationally biased scaffold—is a critical optimization strategy.

The Core Thesis: Unsubstituted piperazines offer maximum conformational flexibility, allowing "induced fit" binding but incurring a higher entropic penalty (

). 2-Substituted piperazines (e.g., 2-methyl, 2-ethyl) reduce this entropic penalty by pre-organizing the ring geometry. However, this comes at the cost of potential steric clashes and modulated basicity (pKa).

Feature	Unsubstituted Piperazine	2-Substituted Piperazine
Conformational Freedom	High (Chair flip accessible)	Restricted (Locked conformation)
Entropic Penalty	High (flexible to rigid transition)	Low (Pre-organized)
Basicity (pKa)	Higher (~9.8 / 5.4)	Lower (Inductive/Steric effect)
Chirality	Achiral	Chiral (Enantioselectivity critical)
Primary Risk	Non-specific binding / Metabolic liability	Steric clash / Synthetic complexity

Mechanistic Analysis: Why Substitution Alters Affinity

Conformational Locking (The A(1,3) Strain)

The most profound effect of 2-substitution is the restriction of ring flipping. In

-substituted piperazines, a 2-alkyl group creates Allylic 1,3-strain (A(1,3)) with the -substituent.

• Unsubstituted: Rapid equilibrium between chair conformers.

• 2-Substituted: The substituent strongly prefers the equatorial position to avoid 1,3-diaxial interactions. However, if the nitrogen is acylated or arylated, the

  -substituent often adopts an orientation to minimize steric clash with the C2-group, effectively "locking" the rotameric state of the -substituent.

Electronic Modulation (pKa Shift)

Binding affinity is often driven by ionic interactions (salt bridges) with residues like Aspartate or Glutamate in the binding pocket.

• Effect: A C2-methyl group lowers the pKa of the adjacent

  nitrogen by approximately 0.5–1.0 log units due to steric hindrance to solvation and inductive effects.

• Impact: At physiological pH (7.4), a 2-substituted piperazine may have a lower fraction of ionized species compared to the unsubstituted parent, potentially weakening electrostatic interactions but improving membrane permeability.

Visualization: Conformational Logic

The following diagram illustrates the decision logic when comparing these scaffolds in a Structure-Activity Relationship (SAR) campaign.

Figure 1: Decision logic for scaffold selection based on entropic and steric factors.

Comparative Case Studies: Experimental Data

The following data sets demonstrate how 2-substitution impacts binding affinity (

or ) in real-world drug targets.

Case Study A: CXCR3 Antagonists (GPCR)

Target: Chemokine Receptor CXCR3 (Inflammation/Oncology). Study: Optimization of pyridyl-piperazinyl-piperidine scaffold. Source: Bioorg.[1][2][3] Med. Chem. Lett. (2011) [1].[1]

Compound Variant	R-Group (C2 Position)	(hCXCR3)	Interpretation
Parent	H (Unsubstituted)	> 100 nM	Flexible linker leads to poor occupancy.
Analog 1	(S)-Methyl	12 nM	Chirality introduces partial restriction.
Analog 2	(S)-Ethyl	0.2 nM	500x Potency Boost. The ethyl group locks the active conformation perfectly fitting the hydrophobic sub-pocket.
Analog 3	(R)-Ethyl	> 1000 nM	Wrong enantiomer causes severe steric clash.

Insight: This is a classic example where 2-substitution drives affinity via conformational pre-organization . The (S)-ethyl group likely fills a specific hydrophobic notch while rigidifying the N-N distance.

Case Study B: Sigma-1 Receptor Ligands

Target: Sigma-1 Receptor (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

R) (Neurodegeneration).[4] Study: Chiral (piperazin-2-yl)methanol derivatives. Source: Bioorg.[1][2][3] Med. Chem. (2004) [2].[3]

Compound	Substitution	( R)	Selectivity ( : )
Reference	Unsubstituted	45 nM	Moderate affinity, low selectivity.
Derivative A	2-hydroxymethyl (S)	12.4 nM	Improved affinity due to H-bond donor.
Derivative B	2-methyl (S)	85 nM	Decreased affinity. Steric bulk interferes without adding interaction energy.

Insight: 2-substitution is not a "magic bullet." If the substituent (e.g., Methyl) adds bulk without a corresponding specific interaction (like the H-bond in hydroxymethyl), it can reduce affinity compared to the unsubstituted parent.[5]

Experimental Protocols

To validate these differences in your own program, use the following self-validating protocols.

Synthesis: Chiral Pool Approach

Avoid racemic mixtures which complicate data interpretation. Use chiral amino acids as starting materials.[3]

• Start:

  -Boc-L-Alanine (for (S)-2-methyl) or -Boc-Glycine (for unsubstituted).

• Coupling: React with amino-ester to form linear dipeptide.

• Cyclization: Deprotect and cyclize (DKP formation).

• Reduction: Reduce diketopiperazine with

  or to yield the piperazine.

  • Validation: Check optical rotation

    to ensure no racemization occurred during reduction.

Competitive Radioligand Binding Assay

This protocol determines the

to quantify the affinity shift caused by 2-substitution.

Reagents:

• Membrane Prep: HEK293 cells overexpressing target (e.g., Dopamine D2).[6]

• Radioligand:

  -Spiperone (0.2 nM final conc).

• Buffer: 50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl.

Workflow Diagram:

Figure 2: Standard Radioligand Binding Assay Workflow.

Step-by-Step Protocol:

• Preparation: Dilute membranes to optimal protein concentration (determined by linearity assay).

• Incubation: In 96-well plates, add 50

  L test compound (2-substituted vs unsubstituted analogs), 50 L radioligand, and 100 L membrane suspension.

  • Control 1: Total Binding (Vehicle only).

  • Control 2: Non-Specific Binding (Excess cold antagonist).

• Equilibrium: Incubate for 90 mins at 25°C (ensure equilibrium is reached; 2-substituted analogs may have slower

  due to sterics).

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% PEI (reduces filter binding).

• Analysis: Calculate

  using a 4-parameter logistic fit. Convert to using the Cheng-Prusoff equation: Self-Validation: If the Hill slope deviates significantly from 1.0, suspect negative cooperativity or steric occlusion issues common with bulky 2-substituents.

Conclusion & Guidelines

When comparing 2-substituted piperazines to their unsubstituted counterparts:

• Expect a Potency Jump ONLY if Pre-organized: If the 2-substituent (e.g., Methyl/Ethyl) locks the piperazine in a bioactive conformation (often mimicking a turn), affinity can increase by 10-100 fold (see Case A).

• Watch the pKa: If your target requires a high-pKa basic center for a salt bridge, 2-substitution might weaken this interaction. Measure pKa early.[7][8]

• Enantioselectivity is Mandatory: 2-substitution creates a chiral center. The "wrong" enantiomer often acts as an inactive impurity or, worse, an off-target binder. Always test pure enantiomers, not racemates.

References

• SAR studies of pyridyl-piperazinyl-piperidine derivatives as CXCR3 chemokine antagonists. Bioorg.[1] Med. Chem. Lett. 2011.[1]

• Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity. Bioorg. Med. Chem. 2004.[3]

• Conformational analysis of 2-substituted piperazines. Tetrahedron. 2016.

• Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. Int. J. Res. Rev. 2019.

Sources

• 1. II. SAR studies of pyridyl-piperazinyl-piperidine derivatives as CXCR3 chemokine antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. uregina.ca [uregina.ca]
• 6. Investigation of various N-heterocyclic substituted piperazine versions of 5/ 7-{[2-(4-Aryl-piperazin-1-yl)-ethyl]-propyl-amino}-5,6,7,8-tetrahydro-naphthalen-2-ol: Effect on affinity and selectivity for dopamine D3 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation Patterns of Biphenyl-Piperazine Analogs: A Technical Comparison Guide

Executive Summary

Objective: This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of biphenyl-piperazine analogs, a structural class increasingly relevant in designer drug monitoring (NPS) and pharmaceutical scaffolds (e.g., 5-HT7 antagonists).

Core Insight: Unlike simple phenylpiperazines (e.g., mCPP) or benzylpiperazines (e.g., BZP), biphenyl-piperazine analogs exhibit a unique "dual-mode" fragmentation. They retain the characteristic piperazine ring cleavage (m/z 56, 70) but are dominated by the high-stability biphenyl cation (m/z 152/153) and shifted iminium ions. Correct identification requires distinguishing these from isobaric benzhydryl derivatives.

Structural Classification & Scope

To interpret fragmentation accurately, one must distinguish the Biphenyl scaffold from its Phenyl and Benzyl counterparts.

Class	General Structure	Key Feature	Representative Compound	MW
Phenyl-Piperazine	Ph-N(Pip)	Direct N-Aryl bond	1-Phenylpiperazine	162
Benzyl-Piperazine	Ph-CH2-N(Pip)	Methylene bridge	BZP	176
Biphenyl-Piperazine	Ph-Ph-N(Pip)	Biphenyl group on N	1-(4-Biphenylyl)piperazine	238
Benzhydryl-Piperazine	(Ph)2-CH-N(Pip)	Two phenyls on one C	Cyclizine	266

Instrumentation & Methodology

For forensic and research applications, a dual-platform approach is recommended to validate the labile piperazine ring against the stable biphenyl core.

Platform A: GC-EI-MS (Electron Ionization)

• Role: Structural fingerprinting via radical cation fragmentation.

• Key Advantage: Generates the diagnostic biphenyl cation (m/z 152) which is often absent in soft ionization.

Platform B: LC-ESI-MS/MS (Electrospray Ionization)

• Role: High-sensitivity detection of the protonated molecule

  .

• Key Advantage: Preserves the molecular ion; CID (Collision-Induced Dissociation) reveals the neutral loss of the piperazine ring.

Fragmentation Mechanics (The Core)

Electron Ionization (EI) Pathways (70 eV)

In EI, the molecular ion

(m/z 238 for 1-(4-biphenylyl)piperazine) is formed but is energetically unstable.

• Piperazine Ring Cleavage (Retro-Diels-Alder-like): The piperazine ring typically loses a neutral ethylenimine fragment (

  ) or ethylene ( ).

  • Mechanism:[1][2][3] The radical charge localizes on the nitrogen. Internal alpha-cleavage leads to the loss of

    (42 Da).

  • Result: Formation of the Biphenyl-Iminium cation (m/z 196). This is often the Base Peak or second most intense peak.

• Formation of the Biphenyl Cation: Unlike phenylpiperazines, the biphenyl group is highly resonance-stabilized.

  • Mechanism:[1][2][3] Heterolytic cleavage of the C-N bond connecting the biphenyl system to the piperazine nitrogen.

  • Result:m/z 152 (Biphenyl radical cation) and m/z 153 (Biphenyl cation) .

• Low Mass Piperazine Fragments:

  • m/z 56:

    (Azetidinium ion derivative).

  • m/z 70:

    (Pyrrolidinium-like fragment).

ESI-CID Fragmentation Pathways

In ESI, the precursor is the even-electron

(m/z 239).

• Neutral Loss of Piperazine: Collision energy causes the cleavage of the C-N bond, ejecting the neutral piperazine (86 Da) or piperidine-like fragments.

• Product Ions:

  • Major Product: m/z 153 (Biphenyl cation).

  • Minor Product: m/z 197 (Loss of

    from the protonated parent).

Comparative Analysis: Diagnostic Ion Table

The following table contrasts the characteristic ions of Biphenyl-piperazine against standard alternatives. Use this for rapid peak assignment.

Feature	Phenyl-Piperazine	Benzyl-Piperazine (BZP)	Biphenyl-Piperazine	Diagnostic Logic
Molecular Ion	m/z 162	m/z 176	m/z 238	Biphenyl adds +76 Da vs Phenyl.
Base Peak (EI)	m/z 120 (Ph-N=CH2)+	m/z 91 (Tropylium)+	m/z 196 (BiPh-N=CH2)+	Look for the +76 shift in the iminium ion.
Aryl Cation	m/z 77 (Phenyl)	m/z 91 (Benzyl)	m/z 152/153 (Biphenyl)	m/z 152 is unique to fused/linked aromatics.
Ring Fragment	m/z 56, 70	m/z 56, 91	m/z 56, 70	m/z 56 confirms the piperazine core.
Neutral Loss	-42 Da ( )	-85 Da (Piperazine-H)	-42 Da ( )	Biphenyl behaves like Phenyl, not Benzyl.

Visualization of Fragmentation Pathways[2][3][4]

The following diagram illustrates the fragmentation logic for 1-(4-biphenylyl)piperazine (MW 238).

Caption: Fragmentation tree for 1-(4-biphenylyl)piperazine showing the competition between iminium formation and C-N bond cleavage.

Experimental Protocols

To replicate these results, use the following validated extraction and instrument parameters.

Sample Preparation (Liquid-Liquid Extraction)

• Matrix: Plasma or Urine (1 mL).

• Reagents: 0.1 M NaOH, Ethyl Acetate/Hexane (1:1).

• Protocol:

  • Alkalinize 1 mL sample with 100 µL 0.1 M NaOH (pH > 10).

  • Add 3 mL Ethyl Acetate/Hexane solvent mixture.

  • Vortex for 2 mins; Centrifuge at 3500 rpm for 5 mins.

  • Transfer organic layer to a clean vial.

  • Evaporate to dryness under

    stream at 40°C.

  • Reconstitute in 100 µL Methanol (for LC) or Ethyl Acetate (for GC).

GC-MS Parameters (Agilent 5977 or equivalent)

• Column: HP-5MS or Rxi-5Sil MS (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode, 250°C.

• Oven Program:

  • Start: 80°C (hold 1 min).

  • Ramp: 20°C/min to 300°C.

  • Hold: 300°C for 5 mins.

• MS Source: 230°C, Quadrupole: 150°C.

• Scan Range: m/z 40–450.

LC-MS/MS Parameters (Triple Quadrupole)

• Column: C18 Reverse Phase (e.g., Kinetex 2.6µm, 100 x 2.1 mm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[3][4]

  • B: 0.1% Formic Acid in Acetonitrile.[3][4]

• Gradient: 5% B to 95% B over 10 mins.

• Ionization: ESI Positive Mode.

• MRM Transitions (for 1-(4-biphenylyl)piperazine):

  • Quantifier: 239.1

    153.1 (CE 25 eV).

  • Qualifier: 239.1

    196.1 (CE 20 eV).

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of Piperazine and Analogs. NIST Mass Spectrometry Data Center.[5] Available at: [Link]

• Zhu, N., et al. (2021). Mass Fragmentation Characteristics of Piperazine Analogues.[4] Journal of Chinese Mass Spectrometry Society.[4] Available at: [Link]

• United Nations Office on Drugs and Crime (UNODC). Recommended Methods for the Identification and Analysis of Piperazines in Seized Materials. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 5. Piperazine [webbook.nist.gov]

Publish Comparison Guide: Structural Dynamics of Biphenyl-Piperazine Scaffolds in GPCRs

This guide provides an in-depth technical comparison of X-ray crystallography data and structural binding modes for 2-Biphenyl-3-ylmethyl-piperazine complexes (exemplified by the scaffold of the partial agonist Bifeprunox ) versus standard phenylpiperazine and benzisoxazole alternatives (e.g., Risperidone , Aripiprazole ).

Executive Summary

The "2-Biphenyl-3-ylmethyl-piperazine" moiety represents a privileged scaffold in neuropsychiatric drug development, distinct from classical phenylpiperazines due to its extended hydrophobic reach and partial agonist profile. This guide compares the crystallographic evidence and binding kinetics of this scaffold (Product) against established D2/5-HT receptor ligands (Alternatives).

While direct co-crystal structures of the specific 2-Biphenyl-3-ylmethyl isomer are proprietary or rare in public repositories, high-resolution surrogate data from Dopamine D2 (PDB: 6CM4) and D3 (PDB: 3PBL) receptors allow for precise comparative modeling.

Comparison Matrix: Biphenyl-Piperazine vs. Standard Alternatives

Feature	Product: Biphenyl-3-ylmethyl-piperazine (e.g., Bifeprunox scaffold)	Alternative A: Benzisoxazole-Piperidine (e.g., Risperidone)	Alternative B: Dichlorophenyl-Piperazine (e.g., Aripiprazole)
Primary Target	Dopamine D2 / 5-HT1A (Partial Agonist)	Dopamine D2 (Inverse Agonist/Antagonist)	Dopamine D2 (Partial Agonist)
Binding Affinity ( )	1.3 nM (D2 High Affinity State)	0.04 nM (D2)	9.6 nM (D2 High Affinity State)
Key Structural Interaction	Extended Hydrophobic Penetration: Biphenyl tail occupies deep orthosteric pocket (Phe6.52 interaction).	Clash/Blockade: Bulky bicyclic headgroup prevents TM6 inward movement (Antagonism).	TM5/TM6 Modulation: Phenyl group stabilizes intermediate active state.
Crystallization Challenge	High: Flexible methylene linker requires conformational locking (e.g., nanobody stabilization).	Moderate: Rigid fused rings facilitate lattice formation (PDB: 6CM4).	Moderate: High lipophilicity often requires LCP (Lipidic Cubic Phase).
Selectivity Profile	Balanced D2/5-HT1A dual activity.[1]	High D2/5-HT2A selectivity.	Functional selectivity (biased signaling).[2]

Part 1: Structural Mechanism & Causality

The "Deep Pocket" Binding Mode

The superior efficacy of the biphenyl-3-ylmethyl-piperazine scaffold stems from its ability to probe the Extended Binding Pocket (EBP) of aminergic GPCRs.

• Mechanism: Unlike the compact dichlorophenyl group of Aripiprazole, the biphenyl moiety extends further into the transmembrane bundle, specifically engaging the "toggle switch" residues (Trp6.48 and Phe6.52) in the D2 receptor.[3][4]

• Causality: The methylene linker at the 3-position allows the biphenyl group to adopt a specific dihedral angle (approx. 60-90° relative to the piperazine plane), maximizing

  stacking interactions with the aromatic cluster in TM6. This stabilizes a distinct receptor conformation associated with partial agonism —avoiding the complete receptor shutdown caused by Risperidone.

The Conserved Salt Bridge (Self-Validating Check)

For any valid crystallographic dataset of this class, one interaction is non-negotiable:

• Protocol Check: The protonated nitrogen (

  or ) of the piperazine ring must form a salt bridge with Asp3.32 (Asp 114) in TM3.

• Validation: If your electron density map does not show a strong (

  ) interaction here, the ligand pose is modeled incorrectly.

Part 2: Experimental Protocols

Workflow: Co-Crystallization of Lipophilic Piperazine Ligands

Objective: Obtain high-resolution (<3.0 Å) diffraction data for Biphenyl-Piperazine/GPCR complexes.

Phase A: Construct Engineering

• Receptor Stabilization: Use a T4-Lysozyme (T4L) or BRIL fusion loop in ICL3 to minimize flexibility.

• Thermostabilization: Introduce point mutations (e.g., I122A, L375A for D2) to lock the receptor in a pharmaceutically relevant state.

Phase B: Lipidic Cubic Phase (LCP) Crystallization

Rationale: The biphenyl tail is highly hydrophobic, requiring a lipid-mimetic environment.

• Mixture Preparation:

  • Mix purified protein (conc. 20-40 mg/mL) with monoolein (host lipid) + 10% cholesterol (dopant) at a 2:3 ratio.

  • Ligand Soaking: Add the Biphenyl-Piperazine ligand at a 10-fold molar excess relative to protein. Critical Step: The high excess drives the equilibrium toward the bound state despite the slow diffusion in LCP.

• Dispensing:

  • Use a Gryphon or Mosquito robot to dispense 50 nL boluses onto glass sandwich plates.

  • Overlay with precipitant solution: 100 mM HEPES (pH 7.0), 30% PEG 400, 100 mM Li2SO4.

• Harvesting:

  • Crystals typically appear in 7-14 days. Harvest using micromounts and flash-freeze in liquid nitrogen.

Phase C: Data Processing

• X-ray Source: Synchrotron radiation (micro-focus beamline) is required due to small crystal size (<50

  m).

• Diffraction Limit: Aim for 2.5 - 3.2 Å. Biphenyl rings often show high B-factors due to rotation; restrain geometry during refinement if density is ambiguous.

Part 3: Visualization of Signaling & Workflow

The following diagram illustrates the structural logic distinguishing the Biphenyl scaffold (Partial Agonist) from the Risperidone scaffold (Antagonist).

Caption: Structural divergence in GPCR activation. The biphenyl tail permits specific TM6 micro-movements, enabling partial agonism, whereas bulky alternatives lock the receptor in an inactive state.

References

• Crystal structure of the human dopamine D2 receptor bound to the atypical antipsychotic drug risperidone. Source: Nature (2018). Context: Defines the baseline antagonist binding mode used for comparative modeling. URL:[Link]

• Discovery of G Protein-biased D2 Dopamine Receptor Partial Agonists. Source: Journal of Medicinal Chemistry / NIH (2018). Context: Details the SAR of phenylpiperazine derivatives and the role of the biphenyl moiety in functional selectivity. URL:[Link]

• Dopamine D2(High) receptors moderately elevated by bifeprunox and aripiprazole. Source: Synapse (2008).[4] Context: Provides comparative

  and efficacy data for Bifeprunox vs. Aripiprazole. URL:[Link]

• Structural aspects of arylpiperazines as aminergic GPCR ligands. Source: Molecules (2020).[5] Context: Comprehensive review of X-ray structures of arylpiperazine ligands. URL:[Link]

• BindingDB Entry for Bifeprunox (BDBM50241119).

  , ) for the specific biphenyl-3-ylmethyl-piperazine scaffold. URL:[Link]

Sources

• 1. Bifeprunox | dopamine D2-like and 5-HT1A receptor partial agonist | CAS# 350992-10-8 | InvivoChem [invivochem.com]
• 2. Discovery of G Protein-biased D2 Dopamine Receptor Partial Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. STRUCTURE OF THE D2 DOPAMINE RECEPTOR BOUND TO THE ATYPICAL ANTIPSYCHOTIC DRUG RISPERIDONE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dopamine D2(High) receptors moderately elevated by bifeprunox and aripiprazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Purinergic GPCR transmembrane residues involved in ligand recognition and dimerization - PMC [pmc.ncbi.nlm.nih.gov]

Comparative pharmacokinetics of biphenyl vs phenyl-piperazine drugs

The strategic selection of a chemical scaffold fundamentally dictates a drug's absorption, distribution, metabolism, and excretion (ADME) profile. In modern drug discovery, the biphenyl and phenyl-piperazine moieties represent two divergent physicochemical spaces. Biphenyls (found in sartans, NSAIDs, and sulfonamides) are characterized by rigid lipophilicity, whereas phenyl-piperazines (ubiquitous in atypical antipsychotics and antidepressants) introduce basic, flexible polarity.

This guide provides an objective, data-driven comparison of the pharmacokinetic (PK) behaviors of these two scaffolds, detailing the metabolic causality behind their clearance and providing self-validating experimental protocols for their evaluation.

Structural Causality in Pharmacokinetics

The physicochemical differences between these scaffolds drive their distinct biological fates:

• The Biphenyl Scaffold: Composed of two directly linked benzene rings, this motif is highly lipophilic (LogP often >4.0) and rigid. This hydrophobicity drives exceptional binding affinity to target receptors but also results in high plasma protein binding (PPB), typically exceeding 95%[1]. Consequently, biphenyls exhibit a low free fraction (

  ) in plasma, limiting their volume of distribution ( ) and restricting blood-brain barrier (BBB) penetration unless specifically engineered. Metabolically, the planar, lipophilic nature of biphenyls makes them prime substrates for CYP2C9 oxidation and Phase II glucuronidation[2].

• The Phenyl-piperazine Scaffold: Featuring a basic secondary or tertiary amine within a piperazine ring attached to a phenyl group, this scaffold typically possesses a pKa between 8.0 and 9.0. At physiological pH (7.4), the nitrogen is protonated (cationic). This basicity drives lysosomotropism and deep tissue penetration, resulting in a high ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  and excellent CNS exposure. However, the basic nitrogen also acts as a strong electrostatic anchor to the heme-carboxylate group of specific cytochrome P450 enzymes, making these compounds highly susceptible to CYP2D6 and CYP3A4 metabolism[3].

Comparative Quantitative PK Profiling

The following table synthesizes the typical pharmacokinetic parameters of these two scaffolds, highlighting the mechanistic reasons behind their divergent profiles.

Pharmacokinetic Parameter	Biphenyl Scaffold (e.g., Biphenyl Sulfonamides)	Phenyl-piperazine Scaffold (e.g., Trazodone, Aripiprazole)	Mechanistic Causality
Lipophilicity (LogP)	High (> 4.0)	Moderate (2.0 - 3.5)	Biphenyl's dual aromatic rings drive hydrophobicity; Piperazine's nitrogen introduces polarity.
Acid-Base Chemistry (pKa)	Neutral or weakly acidic	Basic (pKa ~ 8.0 - 9.0)	Piperazine amines protonate at physiological pH, forming cations.
Plasma Protein Binding	Very High (> 95%)	Moderate to High (70% - 90%)	Biphenyls strongly partition into the hydrophobic binding pockets of Human Serum Albumin (HSA).
Volume of Distribution ( )	Low to Moderate (< 1 L/kg)	High (> 2 L/kg)	Basic amines in phenyl-piperazines drive lysosomotropism and deep tissue/CNS penetration.
Primary CYP Metabolism	CYP2C9, CYP3A4	CYP2D6, CYP3A4	The basic nitrogen of piperazine anchors directly to the active site of CYP2D6.

Metabolic Liabilities and Cytochrome P450 Interplay

The metabolic fate of a drug dictates its half-life and potential for drug-drug interactions (DDIs).

Phenyl-piperazine Metabolism: In vitro microsomal assays confirm that the major isoenzymes responsible for the clearance of piperazine derivatives are CYP2D6 and CYP3A4[3]. For example, the atypical antidepressants trazodone and nefazodone are heavily metabolized by CYP3A4 to form the active, and sometimes toxic, metabolite m-chlorophenylpiperazine (mCPP)[4]. Furthermore, kinetic profiling of designer phenyl-piperazines reveals that CYP2D6-mediated hydroxylation can account for up to 81% of their intrinsic clearance[5]. This heavy reliance on CYP2D6 introduces significant PK variability in human populations due to genetic polymorphism (poor vs. ultrarapid metabolizers).

Biphenyl Metabolism: Conversely, the biphenyl scaffold lacks the basic amine required for strong CYP2D6 affinity. Instead, its clearance is dominated by CYP2C9 and CYP3A4[1]. Furthermore, the exposed aromatic rings are highly susceptible to direct Phase II metabolism (glucuronidation), which rapidly increases water solubility and facilitates renal or biliary excretion[2].

Self-Validating Experimental Protocols

To accurately compare these scaffolds, the experimental workflows must be rigorously controlled. The following protocols are designed as self-validating systems , ensuring that any artifact in the biological matrix is immediately identified.

Protocol A: In Vitro Liver Microsomal Stability (CYP Clearance)

Objective: Quantify intrinsic clearance (

) and identify specific CYP liabilities. Validation Mechanism: Microsomal enzymes are highly sensitive to thermal degradation. This protocol runs parallel incubations with known high-clearance probe substrates (e.g., Dextromethorphan for CYP2D6, Midazolam for CYP3A4). If the probe substrates fail to clear at established rates, the assay self-flags as compromised, preventing the reporting of false-positive stability data.

• Preparation: Dilute the test compound to a final concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL Human Liver Microsomes (HLM).

• Thermal Equilibration: Pre-incubate the mixture at 37°C for 5 minutes. Causality: Enzymes must reach physiological temperature before the reaction begins to ensure linear initial reaction kinetics.

• Initiation: Start the reaction by adding an NADPH-regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL G6PDH). Causality: CYP450 enzymes require NADPH as an obligate electron donor. A regenerating system is used instead of direct NADPH to prevent cofactor depletion over the 60-minute time course.

• Quenching: At predetermined time points (0, 5, 15, 30, 60 minutes), extract a 50 µL aliquot and immediately quench it in 150 µL of ice-cold acetonitrile containing a Stable-Isotope-Labeled Internal Standard (SIL-IS). Causality: Acetonitrile rapidly denatures the CYP enzymes, stopping the reaction. The SIL-IS is critical to correct for any matrix-induced ion suppression during downstream MS analysis.

• Analysis: Centrifuge at 15,000 x g for 15 minutes. Analyze the supernatant via LC-MS/MS to calculate the half-life (

  ) and .

Protocol B: In Vivo Pharmacokinetic Profiling (Rat Model)

Objective: Determine absolute bioavailability (

), systemic clearance, and . Validation Mechanism: By cross-referencing intravenous (IV) clearance with the in vitro (IVIVE - In Vitro to In Vivo Extrapolation), the system self-validates. Discrepancies between predicted and observed clearance highlight extra-hepatic clearance or transporter-mediated efflux[6].

• Formulation: Suspend the biphenyl compound in a lipophilic vehicle (e.g., 5% DMSO / 95% PEG-400) and the phenyl-piperazine in an aqueous-friendly vehicle (e.g., 0.5% Methylcellulose / 0.1% Tween-80). Causality: Mismatched formulations cause drug precipitation in the GI tract or bloodstream, leading to artificially low bioavailability or lethal embolisms.

• Administration: Dose male Sprague-Dawley rats intravenously (1 mg/kg) and orally (10 mg/kg) via oral gavage (n=3 per group).

• Sampling: Collect 200 µL blood samples via jugular vein cannula at 0.25, 0.5, 1, 2, 4, 8, and 24 hours into K2EDTA-coated tubes. Causality: K2EDTA prevents coagulation by chelating calcium but, unlike heparin, does not cause severe ion suppression in the LC-MS/MS source.

• Quantification: Extract plasma, perform protein precipitation, and quantify the parent drug using LC-MS/MS. Calculate non-compartmental PK parameters.

ADME/PK Workflow Visualization

Figure 1: Comparative ADME/PK workflow for Biphenyl vs. Phenyl-piperazine drug scaffolds.

References

• Pharmacokinetic evaluation of LASSBio-579: an N-phenylpiperazine antipsychotic prototype - Ovid - [Link]

• Metabolic interactions with piperazine-based 'party pill' drugs - ResearchGate -[Link]

• Metabolism of m-CPP, trazodone, nefazodone, and etoperidone: clinical and forensic aspects - Taylor & Francis -[Link]

• Cytochrome P450 dependent metabolism of the new designer drug 1-(3-trifluoromethylphenyl)piperazine (TFMPP) - Ovid - [Link]

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